[1-(4-Chlorophenyl)-2,2,2-trifluoroethyl](methyl)amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure Analysis of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine Derivatives for Pharmaceutical Research

Foreword: The Significance of Fluorinated Chiral Amines in Modern Drug Discovery

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. The trifluoromethyl group, in particular, is prized for its ability to enhance metabolic stability, modulate lipophilicity, and improve binding affinity to biological targets. When this group is adjacent to a chiral amine center, as in the case of 1-(4-chlorophenyl)-2,2,2-trifluoroethylamine and its derivatives, it creates a molecular scaffold of significant interest for the development of novel therapeutics targeting the central nervous system, as well as cardiovascular, respiratory, and endocrine diseases.[1]

The precise three-dimensional arrangement of atoms and the subtle interplay of intermolecular forces within the crystalline state of these compounds are critical determinants of their physicochemical properties, including solubility, dissolution rate, and stability. These properties, in turn, directly impact bioavailability and manufacturability. Consequently, single-crystal X-ray diffraction (SCXRD) analysis is an indispensable tool for elucidating these structural nuances, providing invaluable insights for drug development professionals.[2]

This guide provides a comprehensive overview of the principles and practices involved in the crystal structure analysis of 1-(4-chlorophenyl)-2,2,2-trifluoroethylamine derivatives. It is intended for researchers, scientists, and drug development professionals seeking to leverage crystallographic data for informed decision-making in the intricate process of bringing new medicines to fruition.

The Foundation: Principles of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a powerful analytical technique that allows for the unambiguous determination of the three-dimensional atomic arrangement within a crystalline solid. The fundamental principle lies in the interaction of X-rays with the electron clouds of the atoms in a crystal lattice. When a beam of monochromatic X-rays is directed at a single crystal, the regularly spaced atoms act as a three-dimensional diffraction grating, scattering the X-rays in a specific pattern of spots. The positions and intensities of these diffracted spots contain the information required to reconstruct the electron density map of the repeating unit of the crystal, known as the unit cell. From this map, the precise location of each atom can be determined, revealing bond lengths, bond angles, and the overall molecular conformation.[3]

The journey from a powdered compound to a refined crystal structure is a multi-step process that demands precision and expertise. The general workflow is outlined below.

Caption: General workflow for crystal structure analysis.

Experimental Protocols: From Powder to High-Quality Crystals

The successful outcome of a single-crystal X-ray diffraction experiment is critically dependent on the quality of the single crystal. For small, chiral, and often highly soluble molecules like 1-(4-chlorophenyl)-2,2,2-trifluoroethylamine derivatives, obtaining diffraction-quality crystals can be a significant challenge. The following protocols provide a detailed, step-by-step methodology for the crystallization of such compounds.

Material Purity: A Non-Negotiable Prerequisite

Crystallization is a purification process, but starting with material of at least 95% purity is highly recommended. Impurities can inhibit nucleation, disrupt crystal lattice formation, and lead to poorly resolved diffraction data.

Protocol for Material Purification:

• Initial Assessment: Analyze the purity of the synthesized 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine derivative using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Chromatographic Purification: If necessary, purify the compound using column chromatography on silica gel. The choice of eluent will depend on the polarity of the specific derivative. A typical starting point for these amines is a gradient of ethyl acetate in hexanes.

• Final Purity Check: Re-analyze the purified fractions by HPLC to confirm a purity of >95%. Combine the pure fractions and remove the solvent under reduced pressure.

The Art of Crystal Growth

There is no universal solvent or technique for crystallization. A systematic screening of various solvents and methods is often necessary.

Common Crystallization Techniques:

• Slow Evaporation: This is the simplest method. A solution of the compound is left undisturbed, allowing the solvent to evaporate slowly, which increases the concentration and promotes crystallization.

• Vapor Diffusion: This technique is ideal for small quantities of material. A concentrated solution of the compound in a small vial is placed inside a larger, sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface as the anti-solvent slowly diffuses into the solution.

Step-by-Step Protocol for Crystallization Screening:

• Solubility Testing: Determine the solubility of the purified compound in a range of solvents of varying polarity (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, acetonitrile, methanol, ethanol, water).

• Select Solvent Systems:

  • For slow evaporation , choose a solvent in which the compound is moderately soluble.

  • For vapor diffusion and solvent layering , select a "good" solvent in which the compound is highly soluble and a "poor" solvent (anti-solvent) in which it is sparingly soluble. The two solvents must be miscible.

• Prepare Saturated or Near-Saturated Solutions: Dissolve a small amount of the compound (5-10 mg) in a minimal amount of the chosen "good" solvent (0.5-1.0 mL) in a small, clean vial. Gentle warming may be necessary to achieve dissolution.

• Set Up Crystallization Experiments:

  • Slow Evaporation: Cover the vial with a cap that has a few needle holes to allow for slow evaporation.

  • Vapor Diffusion (Vial-in-Vial): Place the small vial containing the compound solution inside a larger vial containing a small amount of the anti-solvent. Seal the larger vial.

• Incubate and Observe: Store the crystallization experiments in a vibration-free environment at a constant temperature (room temperature or in a refrigerator). Observe periodically for crystal growth over several days to weeks.

X-ray Diffraction and Data Analysis

Once suitable crystals are obtained, they are subjected to X-ray diffraction analysis.

Protocol for X-ray Data Collection and Structure Refinement:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled (typically to 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern. A beam of monochromatic X-rays is directed at the crystal, and as it is rotated, the diffraction data are collected on a detector.

• Structure Solution: The collected diffraction data are processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This iterative process adjusts the atomic positions, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

Case Study: Crystal Structure of a 1-(Aryl)-2,2,2-trifluoroethylamine Derivative

While a publicly available crystal structure for the parent 1-(4-chlorophenyl)-2,2,2-trifluoroethylamine is not readily found, we can examine a closely related derivative to illustrate the principles of structural analysis. For this purpose, we will consider the crystal structure of a hypothetical N-acetyl derivative of a halogenated 1-phenyl-2,2,2-trifluoroethylamine.

Crystallographic Data Summary

The following table summarizes hypothetical crystallographic data for N-acetyl-1-(4-bromophenyl)-2,2,2-trifluoroethylamine, which serves as a representative example.

Parameter	Value
Chemical Formula	C₁₀H₉BrF₃NO
Formula Weight	312.08
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	8.456(3)
c (Å)	14.789(6)
β (°)	105.34(2)
Volume (ų)	1223.1(8)
Z	4
Density (calculated) (g/cm³)	1.695
R-factor (%)	4.2

Molecular Conformation

The crystal structure would reveal the preferred conformation of the molecule in the solid state. Key conformational features to analyze include:

• Torsion Angle about the C(phenyl)-C(α) bond: This defines the orientation of the trifluoroethylamino group relative to the phenyl ring.

• Torsion Angle about the C(α)-N bond: This describes the relative orientation of the acetyl group and the trifluoromethyl group.

These conformational preferences are a result of minimizing steric hindrance and optimizing intramolecular interactions.

Intermolecular Interactions and Crystal Packing

The way molecules pack in a crystal is dictated by a network of intermolecular interactions. For an N-acetylated derivative, hydrogen bonding is expected to play a crucial role.

Caption: Key intermolecular interactions in the crystal lattice.

• N-H···O=C Hydrogen Bonding: The amide N-H group is a strong hydrogen bond donor, and the carbonyl oxygen is a strong acceptor. This interaction is often a primary driver of the crystal packing, leading to the formation of chains or sheets of molecules.

• C-H···F Weak Hydrogen Bonds: The fluorine atoms of the trifluoromethyl group can act as weak hydrogen bond acceptors, interacting with C-H groups of neighboring molecules.

• Halogen···Halogen Interactions: In derivatives containing chlorine or bromine, these atoms can participate in halogen bonding, which is a directional interaction that can influence crystal packing.

• π-π Stacking: The aromatic phenyl rings can stack on top of each other, contributing to the overall stability of the crystal lattice.

The analysis of these interactions provides a detailed understanding of the forces holding the crystal together, which is crucial for predicting and understanding the solid-state properties of the material.

Implications for Drug Development

The detailed structural information obtained from single-crystal X-ray diffraction has several critical implications for drug development:

• Polymorph Screening: The ability of a compound to exist in multiple crystalline forms (polymorphism) is a major concern in the pharmaceutical industry, as different polymorphs can have different solubilities and stabilities. Crystal structure analysis is the definitive method for identifying and characterizing polymorphs.

• Salt and Co-crystal Design: By understanding the intermolecular interactions of the parent molecule, rational strategies can be developed to form salts or co-crystals with improved physicochemical properties.

• Structure-Activity Relationship (SAR) Studies: The precise conformation of the molecule in the crystalline state can provide insights into its bioactive conformation when bound to a biological target, aiding in the design of more potent and selective drugs.

• Intellectual Property: A well-characterized crystal structure is a key component of patent applications, providing strong protection for a novel solid form of a drug substance.

Conclusion

The crystal structure analysis of 1-(4-chlorophenyl)-2,2,2-trifluoroethylamine derivatives is a vital component of the drug discovery and development process. It provides a wealth of information that informs critical decisions related to formulation, manufacturing, and regulatory approval. While obtaining high-quality crystals can be challenging, the detailed structural insights gained from a successful analysis are invaluable for mitigating risks and optimizing the properties of these promising pharmaceutical building blocks. As a Senior Application Scientist, I emphasize the necessity of integrating crystallographic studies early in the development pipeline to ensure a robust and well-characterized drug candidate.

References

• Perles, J. (2022). Characterisation and Study of Compounds by Single Crystal X-Ray Diffraction. Molecules, 27(5), 1530. [Link]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9773, 2,2,2-Trifluoroethylamine. [Link]

• FZU. (n.d.). X-ray single-crystal diffraction. [Link]

• MDPI. (2021). Single-crystal X-ray structural characterization, Hirshfeld surface analysis, electronic properties, NBO, and NLO calculations and vibrational analysis of the monomeric and dimeric forms of 5-nitro-2-oxindole. [Link]

• ACS Publications. (2022). Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines. [Link]

• Université du Luxembourg. (n.d.). 1-(4-chlorophenyl)-2,2,2-trifluoroethanamine. [Link]

• Applichem. (n.d.). (1S)-1-(4-CHLOROPHENYL)-2,2,2-TRIFLUOROETHYLAMINE. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database (CSD). [Link]

• FZU. (n.d.). X-ray single-crystal diffraction. [Link]

• National Center for Biotechnology Information. (2016). Synthesis of Chiral α-Trifluoromethylamines with 2,2,2-Trifluoroethylamine as a "Building Block". [Link]

• ResearchGate. (2013). Synthesis and X-Ray Crystal Structure of (1E)-1-(4-Chlorophenyl)-N-hydroxy-3-(1H-imidazol-1-yl) propan-1-imine. [Link]

• MDPI. (2022). Characterisation and Study of Compounds by Single Crystal X-Ray Diffraction. [Link]

Sources

• 1. Trifluoroethylamine (2,2,2-TRIFLUOROETHANAMINE, 'Ethylamine, 2,2,2-trifluoro-') CAS:753-90-2 [kangmei.com]
• 2. (PDF) Synthesis and X-ray crystal structure of (1 E)-1-(4-Chlorophenyl)- N -hydroxy-3-(1 H -imidazol-1-yl)propan-1-imine [academia.edu]
• 3. Single-crystal X-ray structural characterization, Hirshfeld surface analysis, electronic properties, NBO, and NLO calculations and vibrational analysis of the monomeric and dimeric forms of 5-nitro-2-oxindole - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Toxicity, Safety Data, and Metabolic Profiling of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine: A Technical Guide

Executive Summary

1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is a highly specialized fluorinated building block extensively utilized in medicinal chemistry and agrochemical development. The incorporation of the α-trifluoromethyl amine motif serves as a powerful bioisostere for amides, offering unique ways to modulate a drug candidate's basicity, lipophilicity, and conformational bias[1]. However, the specific electronic interplay between the strongly electron-withdrawing trifluoromethyl (CF₃) group, the basic amine, and the lipophilic chlorophenyl ring introduces complex toxicological liabilities and handling requirements.

This whitepaper provides an in-depth analysis of the safety profile, metabolic stability, and validated handling protocols for this compound, designed for researchers and drug development professionals.

Structural Biology & Physicochemical Causality

To understand the toxicity of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, one must first analyze how its structural components dictate its physicochemical behavior.

The strong inductive electron-withdrawing effect of the three fluorine atoms pulls electron density away from the nitrogen lone pair. This significantly reduces the basicity of the amine (lowering the pKa by approximately 3 to 4 units compared to non-fluorinated analogues)[1]. Consequently, a much higher fraction of the molecule remains unionized at physiological pH (7.4). When combined with the bulky, lipophilic 4-chlorophenyl group, the compound exhibits exceptionally high membrane permeability. While this is advantageous for crossing the blood-brain barrier in drug design, it also facilitates rapid systemic absorption upon accidental exposure and drives high affinity for hepatic cytochrome P450 (CYP) enzymes[2].

Quantitative Physicochemical & Identification Data

Property	Value
Chemical Name	1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine
CAS Number	766498-73-1 (S-enantiomer) / 65686-86-4 (Racemate)[3][4]
Molecular Formula	C₈H₇ClF₃N
Molecular Weight	209.60 g/mol
Physical State	Liquid (Volatile Base)

Toxicological Profile & Hazard Classification

The high lipophilicity and residual nucleophilicity of the compound govern its acute toxicity and irritant properties.

Hazard Class	GHS Code	Description & Causality
Acute Toxicity (Oral)	H302	Harmful if swallowed. High lipophilicity ensures rapid and near-complete absorption across the gastrointestinal mucosa before first-pass metabolism can clear it.
Skin Irritation	H315	Causes skin irritation. The free amine acts as a localized base, disrupting lipid bilayers in the stratum corneum and causing mild saponification[5].
Eye Irritation	H319	Causes serious eye irritation. Direct contact with the corneal epithelium leads to rapid protein denaturation and lipid disruption.
STOT-SE	H335	May cause respiratory irritation. The compound's volatility allows amine vapors to interact with the aqueous mucosal lining of the respiratory tract, raising localized pH and causing cellular stress.

Metabolic Fate & Downstream Hepatotoxicity

While medicinal chemists frequently deploy fluorine to block metabolic liabilities, α-trifluoromethyl aliphatic amines present a severe, idiosyncratic toxicity risk [6].

When hepatic CYP450 enzymes (such as CYP3A4 or CYP2D6) attempt to clear the compound, they catalyze the α-hydroxylation of the amine. In non-fluorinated compounds, this simply leads to N-dealkylation. However, the resulting α-hydroxy-α-trifluoromethyl amine intermediate is violently unstable.

Driven by the thermodynamics of the C-F bond, this intermediate undergoes rapid, spontaneous decomposition via fluoride elimination [6]. This elimination pathway produces two highly toxic entities:

• Free Fluoride Ions (F⁻): Chronic exposure can lead to systemic toxicity, enzymatic inhibition (e.g., Krebs cycle disruption), and osteofluorosis[5].

• Electrophilic Species: The decomposition generates highly reactive iminium ions or acyl fluorides. These electrophiles act as "molecular warheads," covalently binding to nucleophilic residues on hepatic proteins. This protein adduction is a primary mechanistic driver of idiosyncratic drug-induced liver injury (DILI)[6].

CYP450-mediated metabolism of α-CF3 amines leading to electrophilic toxicity.

Experimental Protocols: Self-Validating Systems

Protocol A: In Vitro Metabolic Stability & Fluoride Release Assay

To evaluate the metabolic clearance and toxic electrophile generation of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, researchers must utilize a Human Liver Microsome (HLM) assay coupled with fluoride ion monitoring.

• Step 1: Matrix Preparation. Dilute HLMs to a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂. Spike the test compound to a final concentration of 1 µM.

• Step 2: Reaction Initiation. Pre-incubate the mixture at 37°C for 5 minutes. Initiate the Phase I metabolic reaction by adding NADPH to a final concentration of 1 mM.

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes. Without it, the catalytic cycle cannot proceed.

• Step 3: Quenching & Analysis. At designated time points (0, 15, 30, 60 mins), extract 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile containing an internal standard. Centrifuge at 14,000 x g for 10 minutes and analyze the supernatant via LC-MS/MS.

• Self-Validating Step (Minus-NADPH Control): Run a parallel incubation replacing NADPH with an equivalent volume of buffer. Logic: If the compound degrades in the minus-NADPH control, the clearance is due to spontaneous chemical hydrolysis or instability, not enzymatic CYP450 metabolism. This validates the integrity of the metabolic data.

Protocol B: Laboratory Safety & Spill Containment Workflow

Handling this volatile, halogenated amine requires strict engineering controls. Spills must be managed using chemical neutralization rather than simple absorption.

• Step 1: Containment. Immediately maximize local exhaust ventilation (fume hood face velocity ≥100 fpm). Don appropriate PPE (respirator with organic vapor cartridges, nitrile gloves, and splash goggles).

• Step 2: Absorption. Cover the spill with an inert, non-combustible absorbent such as dry sand or vermiculite. Do not use combustible materials (like paper towels) which can react with concentrated amines.

• Step 3: Neutralization. Carefully apply a dilute acidic wash (e.g., 1M HCl) over the absorbed spill.

  • Causality: The acid protonates the free amine base, converting it into an ammonium chloride salt. This salt has a vapor pressure of effectively zero, immediately eliminating the H335 inhalation hazard and preventing further atmospheric contamination.

• Self-Validating Step (pH Verification): After collecting the neutralized slurry into a sealed halogenated waste container, swab the spill surface with a wet pH indicator strip. Logic: A pH reading of 7 or slightly below confirms the complete neutralization of the basic amine residue, validating that the area is safe for normal operations.

Standard operating procedure for halogenated amine spill containment and neutralization.

References

• CymitQuimica. "1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine | Product Information." Accessed March 2026.

• BLD Pharm. "1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine (CAS 766498-73-1)." Accessed March 2026.

• ACS Publications. "Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." Journal of Medicinal Chemistry.

• National Institutes of Health (PMC). "On the Metabolic Stability of Fluorinated Small Molecules." PMC7035134.

• National Institutes of Health (PMC). "Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines." PMC7664404.

• Benchchem. "An In-depth Technical Guide on the Safety and Handling of Fluorinated Amine Compounds." Accessed March 2026.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine | CymitQuimica [cymitquimica.com]
• 4. 1270480-19-7|1-(3,5-Dichlorophenyl)-3,3,3-trifluoropropan-1-amine|BLD Pharm [bldpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for N-Alkylation of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Overcoming α-trifluoromethyl-induced nucleophilic deactivation to achieve high-yielding N-alkylation.

Mechanistic Rationale & The "Dead Amine" Challenge

The incorporation of the trifluoromethyl (-CF₃) group at the α-position of amines is a highly sought-after structural modification in medicinal chemistry. It significantly enhances metabolic stability, increases lipophilicity, and modulates the basicity of the amine, often improving cell membrane permeability[1].

However, translating this structural motif into complex drug scaffolds presents a notorious synthetic challenge. 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine suffers from what synthetic chemists colloquially call the "dead amine" phenomenon. The strong electron-withdrawing inductive effect (-I effect) of the -CF₃ group, compounded by the electron-withdrawing nature of the 4-chlorophenyl ring, drastically reduces the electron density on the nitrogen atom[2].

The Causality: In a standard benzylamine, the nitrogen lone pair is readily available for nucleophilic attack (Sₙ2) on an alkyl halide. In our target compound, the lone pair is tightly held, lowering the pKₐ of its conjugate acid to approximately 5–6. Consequently, standard alkylation conditions (e.g., K₂CO₃, alkyl bromide, room temperature) result in negligible conversion. To achieve successful N-alkylation, the protocol must either artificially enhance the nucleophilicity of the amine (via deprotonation to an amide anion) or utilize highly electrophilic partners (via Lewis acid-activated reductive amination)[3].

Strategic Workflow & Decision Matrix

Selecting the correct alkylation strategy depends entirely on the steric hindrance of the target N-alkyl group.

Workflow decision matrix for selecting the optimal N-alkylation strategy.

Quantitative Comparison of Methodologies

To assist in route scouting, the following table summarizes the quantitative performance of various N-alkylation strategies applied to α-trifluoromethyl amines.

Strategy	Reagents & Conditions	Optimal Substrates	Typical Yield	Mechanistic Causality / Rationale
Direct Alkylation	NaH (or Cs₂CO₃), R-I, DMF, 0 °C to RT	Primary alkyl iodides, allylic/benzylic halides	65–85%	Deprotonation overcomes the -I effect, generating a highly reactive amide anion capable of Sₙ2 attack.
Reductive Amination	Ti(OiPr)₄, NaBH₃CN, DCE, RT	Aldehydes, unhindered aliphatic ketones	50–75%	Ti(OiPr)₄ acts as a Lewis acid and water scavenger, forcing the unfavorable imine equilibrium forward.
Borrowing Hydrogen	Ru-Macho Catalyst, Alcohols, 70 °C	Primary alcohols	40–60%	Atom-economical (water is the only byproduct)[4]; however, elevated temperatures may risk side reactions.

Self-Validating Experimental Protocols

Every protocol described below is designed as a self-validating system , meaning the chemist can visually or physically confirm the success of critical intermediate steps before proceeding.

Protocol A: Direct N-Alkylation via Deprotonation

Best for primary alkyl halides and benzylic/allylic systems.

• Preparation: Flame-dry a Schlenk flask under inert gas (N₂ or Ar). Dissolve 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (1.0 equiv, 10 mmol) in anhydrous DMF (0.2 M).

• Deprotonation: Cool the reaction mixture to 0 °C using an ice bath. Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 equiv) portion-wise.

  • Expert Insight (Causality): Cooling prevents exothermic degradation of the solvent and limits potential racemization if using an enantiopure starting material.

  • Self-Validation: You must observe immediate hydrogen gas evolution (bubbling). The cessation of bubbling (typically after 15–20 minutes) physically validates that quantitative deprotonation to the amide anion has occurred.

• Alkylation: Add the alkyl iodide or triflate (1.1 equiv) dropwise. Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 4–6 hours.

• In-Process Control: Monitor via LCMS. The highly lipophilic N-alkylated product will elute significantly later than the primary amine.

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL) to destroy unreacted NaH. Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 20 mL) to completely remove residual DMF. Dry over Na₂SO₄, filter, and concentrate.

Mechanistic pathway of direct N-alkylation via base-mediated deprotonation.

Protocol B: Lewis Acid-Mediated Reductive Amination

Best for secondary alkyl groups where direct alkylation fails due to steric clash.

• Imine Formation: To a solution of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (1.0 equiv) and the target aldehyde/ketone (1.1 equiv) in anhydrous 1,2-Dichloroethane (DCE), add Titanium(IV) isopropoxide (Ti(OiPr)₄, 2.0 equiv) in one portion.

  • Expert Insight (Causality): Because the α-CF₃ amine is a poor nucleophile, standard acid catalysts (like acetic acid) are insufficient to drive imine formation. Ti(OiPr)₄ acts as a dual-purpose reagent: it strongly activates the carbonyl carbon via Lewis acid coordination and irreversibly scavenges the generated water.

• Stirring & Validation: Stir at room temperature for 12 hours under N₂.

  • Self-Validation: The reaction mixture will shift from colorless to a distinct yellow/orange hue . This color change visually confirms the formation of the titanium-imine complex. Do not proceed to reduction until this color change is observed.

• Reduction: Cool the mixture to 0 °C. Add Sodium cyanoborohydride (NaBH₃CN, 1.5 equiv) dissolved in a minimal amount of anhydrous Methanol. Stir for an additional 4 hours.

• Workup: Quench the reaction by adding 1M NaOH (10 mL).

  • Self-Validation: A heavy white precipitate (titanium dioxide salts) will immediately form.

  • Filter the entire suspension through a pad of Celite, washing the cake generously with Dichloromethane (DCM). Separate the organic layer from the filtrate, dry over MgSO₄, and concentrate under reduced pressure.

Expert Insights on Stereocontrol

When working with the enantiopure variants—such as (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine —stereochemical integrity is a primary concern.

The α-proton in this molecule is highly activated (acidic) due to being flanked by both a -CF₃ group and a 4-chlorophenyl ring. If Protocol A (Direct Alkylation) is subjected to elevated temperatures (>40 °C) in the presence of excess strong base (NaH or Cs₂CO₃), you risk deprotonating the carbon center rather than the nitrogen, leading to partial or complete racemization .

Mitigation Strategy: Always maintain the deprotonation step at 0 °C and do not exceed room temperature during the alkylation phase. If racemization is detected via chiral HPLC, pivot to Protocol B (Reductive Amination), which operates under neutral/mildly acidic conditions and completely preserves the stereocenter.

References

• Visible-Light-Driven C,N-Selective Heteroarylation of N-Fluoroalkyl Hydroxylamine Reagents with Quinoxalin-2(1H)-ones Source: Organic Letters (ACS Publications) URL:[Link]

• Introduction of Trifluoroethylamine as Amide Isostere by C–H Functionalization of Heteroarenes Source: Organic Letters (ACS Publications) URL:[Link]

• N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions Source: RSC Advances (via PubMed Central) URL:[Link](Note: URL derived from PMC source data for Ru-catalyzed borrowing hydrogen methodology)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine as a Chiral Building Block in Drug Discovery

Executive Summary & Strategic Rationale

The incorporation of fluorine into organic scaffolds has fundamentally transformed modern medicinal chemistry. Specifically, chiral α -trifluoromethyl amines such as 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (CAS: 65686-86-4)[1] serve as elite building blocks for the development of advanced Active Pharmaceutical Ingredients (APIs).

The strategic value of this building block lies in its trifluoromethyl (–CF3) group. The strong electron-withdrawing nature of the –CF3 moiety drastically lowers the pKa of the adjacent primary amine. This reduction in basicity is a deliberate design choice to mitigate hERG channel inhibition—a notorious cardiotoxic liability associated with highly basic aliphatic amines. Furthermore, the –CF3 group sterically and electronically shields the α -carbon, preventing cytochrome P450-mediated oxidation and thereby dramatically increasing the metabolic half-life of the resulting drug candidate[2].

Fig 1: Structural rationale for utilizing the chiral trifluoromethylated amine building block.

Physicochemical Profiling

Understanding the physicochemical shifts induced by the –CF3 group is critical for downstream derivatization and formulation. Table 1 summarizes the impact of substituting a standard methyl group with a trifluoromethyl group at the α -position.

Table 1: Comparative Physicochemical Properties

Property	1-(4-Chlorophenyl)ethylamine	1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine	Strategic Advantage in Drug Design
Amine pKa	~ 9.5	~ 5.8	Reduced basicity lowers off-target hERG channel binding.
Lipophilicity (LogP)	~ 2.5	~ 3.4	Enhanced membrane permeability and oral bioavailability.
Metabolic Stability	Susceptible to α -oxidation	Highly resistant	CF3 sterically and electronically blocks CYP450 metabolism.
Nucleophilicity	High	Low	Requires highly activated electrophiles for derivatization.

Validated Synthetic Workflow

To access this building block in high enantiomeric purity, the most robust method utilizes Ellman’s chiral sulfinamide chemistry[3]. This approach guarantees predictable stereochemistry and avoids the use of toxic or highly sensitive transition-metal chiral catalysts.

Fig 2: Workflow for the asymmetric synthesis of the chiral trifluoromethylated amine.

Experimental Protocols

Protocol A: Asymmetric Synthesis of (S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

This protocol leverages the highly predictable diastereocontrol of (S)-N-tert-butanesulfinamide to establish the chiral center[3].

Step 1: Formation of the Chiral Sulfinyl Imine

• Procedure: In a flame-dried flask under nitrogen, dissolve (S)-N-tert-butanesulfinamide (1.0 equiv) in anhydrous dichloromethane (DCM). Add trifluoroacetaldehyde hydrate (1.1 equiv) and Titanium(IV) ethoxide (Ti(OEt)4, 2.0 equiv). Stir at 40 °C for 16 hours.

• Causality & Insight: Trifluoroacetaldehyde is highly volatile and typically exists as a stable hydrate. Standard dehydrating agents (like MgSO4) are insufficient to drive imine formation. Ti(OEt)4 acts as both a powerful water scavenger and a Lewis acid catalyst, coordinating the oxygen atoms and forcing the equilibrium toward the sulfinyl imine[3].

Step 2: Diastereoselective 1,2-Addition

• Procedure: Cool the crude imine solution in anhydrous THF to -48 °C. Dropwise, add 4-chlorophenylmagnesium bromide (1.5 equiv). Stir for 4 hours at -48 °C, then quench with saturated aqueous NH4Cl.

• Causality & Insight: The temperature control is critical. At -48 °C, the bulky tert-butyl group of the chiral auxiliary dictates a highly ordered, six-membered cyclic transition state. This forces the Grignard reagent to attack exclusively from the less sterically hindered face, yielding the adduct with excellent diastereomeric excess (dr > 95:5)[3].

Step 3: Deprotection to the Free Amine

• Procedure: Isolate the adduct and dissolve in a 1:1 mixture of methanol and 4M HCl in dioxane. Stir at room temperature for 2 hours. Concentrate in vacuo to yield the amine hydrochloride salt.

• Causality & Insight: Standard amine deprotections (like TFA) can fail or cause unwanted side reactions. Acidic methanolysis cleanly and selectively cleaves the N–S bond without racemizing the newly formed stereocenter or affecting the CF3 group[3].

Protocol B: Downstream Derivatization (Amide Bond Formation)

Because the –CF3 group withdraws electron density via strong inductive effects, the resulting amine is significantly less nucleophilic than standard aliphatic amines. Standard carbodiimide couplings (e.g., EDC/HOBt) typically result in poor yields (<30%).

Step 1: Activation of the Carboxylic Acid

• Procedure: In a vial containing anhydrous DMF, combine the target carboxylic acid (1.0 equiv), HATU (1.2 equiv), and N,N-Diisopropylethylamine (DIPEA, 3.0 equiv). Stir for 15 minutes at room temperature.

• Causality & Insight: HATU generates a highly reactive 7-azabenzotriazole active ester. This elevated electrophilicity is absolutely required to overcome the poor nucleophilicity of the deactivated α -CF3 amine.

Step 2: Coupling

• Procedure: Add 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine hydrochloride (1.1 equiv) to the activated ester solution. Heat the reaction to 40 °C and stir for 18 hours.

• Causality & Insight: The application of mild heat (40 °C) provides the necessary kinetic energy to drive the coupling of the sterically hindered and electronically deactivated amine, pushing the yield from ~40% at room temperature to >85%.

References[3] Title: Asymmetric Syntheses of 1-Aryl-2,2,2-trifluoroethylamines via Diastereoselective 1,2-Addition of Arylmetals to 2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide | Organic Letters - ACS Publications

Sources

• 1. 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine | CymitQuimica [cymitquimica.com]
• 2. Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Divergent Cross-Coupling Strategies for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Introduction & Mechanistic Rationale

1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is a highly versatile, bifunctional building block in modern medicinal chemistry. The incorporation of the trifluoromethyl (–CF₃) group adjacent to the benzylic amine provides enhanced metabolic stability, lowers the amine pKa, and increases lipophilicity—traits highly desirable in drug discovery. However, this structural motif presents a dual synthetic challenge:

• The Deactivated Nucleophile: The strong electron-withdrawing inductive effect of the –CF₃ group drastically reduces the basicity and nucleophilicity of the adjacent primary amine. It behaves more like an aniline or an amide than a typical aliphatic amine, often leading to sluggish reactivity or catalyst poisoning under standard cross-coupling conditions [[1]]([Link]).

• The Competing Electrophile: The endogenous 4-chlorophenyl moiety is a prime candidate for unwanted oxidative addition by palladium. If the reaction is not strictly chemoselective, this risks oligomerization or homocoupling .

To harness the full potential of this scaffold, we have developed two orthogonal, self-validating protocols. This guide details the causality behind the catalyst selection and provides robust methodologies for both Pathway A (Chemoselective N-Arylation) and Pathway B (C-Arylation via Suzuki-Miyaura).

Fig 1. Orthogonal cross-coupling workflows for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine.

Pathway A: Chemoselective Buchwald-Hartwig N-Arylation

Causality & Catalyst Selection

To achieve N-arylation without triggering the endogenous aryl chloride, the catalyst must exhibit a strong kinetic preference for Ar–Br over Ar–Cl bonds . Furthermore, because the CF₃-amine is a poor nucleophile, the turnover-limiting step in the catalytic cycle shifts to the reductive elimination of the fluorinated amido-palladium complex .

Standard alkylamine catalysts (e.g., BINAP) fail completely here. Instead, we employ the Pd₂(dba)₃ / tBuBippyPhos catalyst system. The bulky, highly electron-rich tBuBippyPhos ligand facilitates rapid oxidative addition exclusively into the exogenous Ar–Br bond and provides the necessary steric encumbrance to force the challenging reductive elimination step .

Quantitative Data: Catalyst Screening

Model Reaction: Coupling of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine with 4-bromoanisole (1.2 equiv), Base (1.5 equiv), 100 °C, 12 h.

Catalyst System (5 mol% Pd)	Base	Solvent	Conversion (%)	Chemoselectivity (N-Aryl : C-Aryl)
Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	< 5%	N/A
Pd₂(dba)₃ / RuPhos	Cs₂CO₃	Dioxane	45%	95:5
Pd₂(dba)₃ / tBuBippyPhos	NaOtBu	Toluene	> 99%	> 99:1
XPhos Pd G3	K₃PO₄	t-AmOH	20%	40:60 (Unselective)

Protocol A: Step-by-Step Methodology

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (1.0 mmol), the exogenous aryl bromide (1.2 mmol), Pd₂(dba)₃ (0.025 mmol, 2.5 mol%), tBuBippyPhos (0.06 mmol, 6 mol%), and NaOtBu (1.5 mmol).

• Degassing: Seal the flask with a rubber septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times) to establish a strictly anaerobic environment.

• Reaction: Add anhydrous, degassed toluene (5.0 mL) via syringe. Stir the mixture at 100 °C for 12 hours.

• Self-Validation & IPC (In-Process Control): At 8 hours, sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. Validation Check: Confirm the presence of the product mass. Crucially, verify that the isotopic splitting pattern exhibits a 3:1 ratio for the [M] and[M+2] peaks. This confirms the chlorine atom is still intact and chemoselectivity has been maintained.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc).

Pathway B: Suzuki-Miyaura C-Arylation via Transient Protection

Causality & Catalyst Selection

Direct Suzuki-Miyaura coupling of unprotected primary amines with aryl chlorides is notoriously difficult. The free amine can coordinate to the palladium center, forming stable off-cycle species that halt catalysis, or undergo competitive intramolecular/intermolecular amination .

To establish a self-validating and robust system, we mandate a three-step sequence: (1) Boc-protection, (2) Suzuki coupling, and (3) Deprotection. For the C–C bond formation, XPhos Pd G3 is the optimal precatalyst. It rapidly generates the active monoligated Pd(0) species, and the highly electron-rich XPhos ligand easily overcomes the high activation barrier required for oxidative addition into the strong Ar–Cl bond.

Fig 2. Stepwise mechanism for C-arylation via temporary Boc-protection and Pd-catalysis.

Quantitative Data: Base & Solvent Optimization

Model Reaction: Coupling of N-Boc-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine with Phenylboronic acid (1.5 equiv), 5 mol% Pd, 12 h.

Precatalyst	Base (Aq.)	Solvent	Temp (°C)	Yield (%)
Pd(PPh₃)₄	Na₂CO₃	Toluene / H₂O	90	15%
SPhos Pd G2	K₃PO₄	Dioxane / H₂O	80	78%
XPhos Pd G3	K₃PO₄	THF / H₂O	60	96%
RuPhos Pd G3	Cs₂CO₃	Toluene	100	65%

Protocol B: Step-by-Step Methodology

Step 1: Amine Protection

• Dissolve 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (5.0 mmol) in anhydrous DCM (20 mL). Add Et₃N (10.0 mmol) and a catalytic amount of DMAP (0.5 mmol).

• Slowly add Boc-anhydride (6.0 mmol) at 0 °C. Stir at room temperature for 4 hours.

• Validation Check: TLC (Hexanes/EtOAc 4:1) must show complete consumption of the highly polar starting material. Work up with 1M HCl, extract with DCM, and concentrate to yield the N-Boc intermediate.

Step 2: Suzuki-Miyaura Cross-Coupling

• In a Schlenk tube, combine the N-Boc intermediate (1.0 mmol), arylboronic acid (1.5 mmol), and XPhos Pd G3 (0.05 mmol, 5 mol%).

• Add a degassed mixture of THF (4.0 mL) and 0.5 M aqueous K₃PO₄ (2.0 mL).

• Seal and stir vigorously at 60 °C for 12 hours. The biphasic system ensures rapid transmetalation while the bulky XPhos ligand prevents protodeboronation.

• Validation Check: LC-MS must show complete conversion to the biaryl product. The disappearance of the characteristic chlorine isotopic pattern confirms successful C–C coupling.

Step 3: Deprotection

• Isolate the protected biaryl intermediate via standard aqueous workup and short-path silica plug.

• Dissolve the intermediate in DCM (5.0 mL) and add Trifluoroacetic acid (TFA, 2.0 mL) at 0 °C. Stir for 2 hours at room temperature.

• Concentrate under a stream of nitrogen, neutralize with saturated aqueous NaHCO₃, and extract with EtOAc to yield the final functionalized primary amine.

References

• [1] Palladium-Catalyzed Arylation of Fluoroalkylamines. Journal of the American Chemical Society.[Link]

• [2] Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization. Organic Letters.[Link]

• [3] Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances (via NIH PMC).[Link]

Sources

• 1. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Physicochemical Rationale

The strategic incorporation of fluorine into small molecules is a cornerstone of modern drug discovery. Today, more than half of newly approved small-molecule drugs contain at least one fluorine atom, a testament to its profound impact on pharmacokinetics and target engagement . Among fluorinated intermediates, (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (CAS: 766498-73-1) stands out as a highly versatile, privileged chiral building block.

As a Senior Application Scientist, I frequently recommend this specific scaffold when a project suffers from poor oral bioavailability, rapid oxidative metabolism, or hERG toxicity driven by highly basic amines. The integration of the α -trifluoromethyl group fundamentally alters the electronic landscape of the molecule, while the 4-chloro substitution provides an orthogonal handle for late-stage synthetic divergence.

The Causality of the α -Trifluoromethyl Effect

The primary utility of this building block lies in its electronic modulation. The highly electronegative −CF3​ group exerts a powerful inductive electron-withdrawing effect (-I effect). This pulls electron density away from the adjacent amine nitrogen, stabilizing the unprotonated free base.

The result is a drastic reduction in basicity: The pKa of the conjugate acid drops from ~9.3 (in a standard 4-chlorobenzylamine) to approximately 6.15 .

• Pharmacokinetic Impact: At physiological pH (7.4), this amine exists predominantly in its neutral state. This exponentially increases passive membrane permeability and lipophilicity (LogD), while shielding the amine from rapid degradation by monoamine oxidases (MAO) .

• Synthetic Impact: The reduced electron density renders the amine a remarkably poor nucleophile. Standard amide coupling conditions will fail, necessitating the highly optimized, self-validating protocols detailed in Section 3.

Table 1: Physicochemical Profiling

Property	Value	Comparative Rationale
CAS Number	766498-73-1	Specific to the (1S)-enantiomer.
Molecular Weight	209.60 g/mol	Low MW allows for downstream elaboration without exceeding Lipinski limits.
Amine pKa	~6.15 (Predicted)	~3 log units lower than non-fluorinated analogs; neutral at pH 7.4.
Metabolic Stability	High	−CF3​ sterically and electronically blocks CYP450 α -oxidation.

Structural & Synthetic Workflows

To fully leverage this building block, medicinal chemists must understand both its pharmacokinetic advantages and its synthetic demands. The diagram below illustrates the causal relationship between the molecule's structural features and its downstream utility.

Fig 1: Pharmacokinetic and synthetic rationale of the building block's structural features.

Synthetic Divergence

The presence of two distinct functional handles—the deactivated amine and the 4-chloroaryl group—allows for orthogonal synthetic trajectories. However, the order of operations is critical. Because palladium-catalyzed cross-couplings often require basic conditions and elevated temperatures, the amine must either be functionalized first (e.g., converted to an amide) or protected (e.g., as a Boc-carbamate) to prevent competitive binding to the palladium catalyst.

Fig 2: Divergent synthetic workflows utilizing the amine and 4-chloro functional handles.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating in-process analytical checks, you ensure that failures are caught at the mechanistic step (e.g., failure to form an active ester) rather than at the end of the workflow.

Protocol A: Amide Bond Formation with Deactivated α -CF3 Amines

Due to the profound -I effect of the −CF3​ group, standard carbodiimide chemistry (EDC/HOBt) routinely fails. The amine is simply not nucleophilic enough to attack the relatively stable O-acylisourea intermediate. We must force the reaction by generating a highly electrophilic HOAt ester using HATU, or bypass the ester entirely using an acid chloride .

Table 2: Amide Coupling Optimization Matrix

Reagent System	Conditions	Typical Yield	Mechanistic Rationale
EDC / HOBt	RT, 24h	< 20%	Insufficient electrophilicity; amine nucleophilicity is too low.
HATU / DIPEA	60°C, 18h	65 - 80%	Highly reactive HOAt ester overcomes poor amine nucleophilicity.
Acid Chloride / NEt 3​	0°C to RT, 4h	85 - 95%	Maximum electrophilicity; ideal for severely deactivated amines.

Step-by-Step Methodology (HATU Route):

• Active Ester Formation (Self-Validation Step): In an oven-dried flask under N 2​ , dissolve the carboxylic acid (1.2 eq) and HATU (1.3 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq). Stir at room temperature for 15 minutes.

  • Validation: Aliquot 5 μ L into MeOH and check via LCMS. You must observe the mass of the methyl ester (formed by MeOH quenching the active HOAt ester) before proceeding. If absent, your acid is sterically hindered or degraded.

• Amine Addition: Add (1S)-1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (1.0 eq) in a single portion.

• Thermal Activation: Heat the reaction mixture to 60°C for 18 hours. (Alternatively, microwave irradiation at 90°C for 1 hour yields comparable results).

• Workup: Cool to room temperature and dilute with EtOAc. Wash the organic layer sequentially with 1M HCl (to remove DIPEA), saturated aqueous NaHCO 3​ (to remove HOAt and unreacted acid), and brine (3x to remove DMF).

• Isolation: Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling

The 4-chloro substituent is a robust handle for extending the molecular scaffold. However, aryl chlorides are less reactive than aryl bromides or iodides, necessitating the use of electron-rich, sterically bulky phosphine ligands (e.g., XPhos) to facilitate oxidative addition.

Step-by-Step Methodology:

• Pre-requisite: Ensure the amine is protected (e.g., as an N-Boc or N-Ac derivative) to prevent it from poisoning the palladium catalyst.

• Reaction Setup: To a Schlenk tube, add the protected building block (1.0 eq), the desired arylboronic acid (1.5 eq), Pd 2​ (dba) 3​ (0.05 eq), XPhos (0.1 eq), and anhydrous K 3​ PO 4​ (3.0 eq).

• Degassing (Critical Step): Add a solvent mixture of 1,4-Dioxane/H 2​ O (4:1 v/v, 0.1 M). Sparge the mixture with Argon for 15 minutes. Failure to rigorously deoxygenate will result in homocoupling of the boronic acid and oxidation of the phosphine ligand.

• Coupling: Seal the tube and heat to 100°C for 12 hours.

• In-Process Validation: Monitor via GCMS or LCMS. Look for the disappearance of the characteristic 3:1 isotopic ratio of the chlorine atom in the starting material mass spectrum, replaced by the mass of the biaryl product.

• Workup & Deprotection: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), and concentrate. Purify via chromatography. If an N-Boc protecting group was used, stir the purified intermediate in 4M HCl in Dioxane for 2 hours at room temperature to reveal the elaborated fluorinated amine.

References

• Fluorinated building blocks in drug design: new pathways and targets National Center for Biotechnology Information (PMC) URL:[Link]

• The role of fluorine in medicinal chemistry Taylor & Francis Online (Journal of Enzyme Inhibition and Medicinal Chemistry) URL:[Link]

• 2,2,2-Trifluoro-1-phenyl-ethylamine Physico-chemical Properties ChemBK Chemical Database URL:[Link]

Technical Notes & Optimization

Technical Support Center: Chiral Purification of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Welcome to the technical support guide for the chiral chromatographic purification of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine. This document provides in-depth guidance, troubleshooting advice, and frequently asked questions (FAQs) to assist researchers, chemists, and process development professionals in achieving efficient and robust enantioseparation of this critical chiral amine intermediate.

Part 1: Understanding the Molecule & Initial Strategy

1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine possesses a stereogenic center at the carbon atom attached to the amino group, making its separation into individual enantiomers a crucial step in many pharmaceutical and agrochemical synthesis pathways. The presence of the basic amine group and the trifluoromethyl moiety presents specific challenges and opportunities in chiral chromatography that this guide will address.

Our recommended approach is based on a systematic screening of polysaccharide-based chiral stationary phases (CSPs) under normal-phase conditions, which generally provide the best selectivity for this class of compounds.

Part 2: Method Development & Optimization FAQ

This section addresses common questions encountered during the initial phases of developing a chiral separation method for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine.

Q1: Which type of chiral stationary phase (CSP) should I start with for this amine?

Answer: For primary amines like 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, polysaccharide-based CSPs are the most successful and should be your primary screening platform. Specifically, start with columns based on coated or immobilized derivatives of amylose and cellulose.

• Amylose-based CSPs: Columns like those with amylose tris(3,5-dimethylphenylcarbamate) as the chiral selector often provide excellent selectivity for aromatic amines. The interaction mechanism involves hydrogen bonding, π-π interactions, and dipole-dipole interactions, where the analyte fits into the chiral grooves of the polysaccharide structure.

• Cellulose-based CSPs: Columns with selectors like cellulose tris(3,5-dimethylphenylcarbamate) offer a different spatial arrangement of chiral cavities and are also highly effective. It is always recommended to screen both amylose and cellulose-based columns, as their selectivity can be complementary.

Immobilized versions of these phases are highly recommended as they offer greater solvent compatibility, allowing for a wider range of mobile phases to be tested and ensuring column longevity, especially for preparative applications.

Q2: What are the recommended starting mobile phase conditions?

Answer: Normal-phase chromatography is the preferred mode for this compound. A typical starting point involves a mobile phase consisting of a non-polar primary solvent and a polar alcohol modifier.

• Primary Solvent: n-Hexane or n-Heptane are the most common choices. Heptane is often preferred due to its lower toxicity and slightly different selectivity.

• Alcohol Modifier: Isopropanol (IPA) or Ethanol are excellent starting choices. They act as polar modifiers that compete with the analyte for polar interaction sites on the CSP, thereby modulating retention and selectivity.

A good initial screening gradient or a set of isocratic conditions would be to test 5%, 10%, and 20% of the alcohol modifier in the alkane solvent.

Q3: My peaks are tailing severely. How can I fix this?

Answer: Peak tailing is the most common issue when separating basic compounds like amines. This is caused by strong, non-specific interactions between the basic amine group of the analyte and residual acidic silanols on the silica support of the CSP.

To resolve this, you must add a basic additive to your mobile phase. This additive competes with your analyte for the active sites, masking them and resulting in symmetrical, sharp peaks.

• Recommended Additive: Diethylamine (DEA) is a highly effective and commonly used basic modifier for this purpose.

• Starting Concentration: Add 0.1% DEA to your entire mobile phase (both the alkane and the alcohol). For example, a mobile phase of Hexane/IPA (90:10) should have 0.1% DEA added to both the Hexane and IPA components before mixing. In some cases, concentrations up to 0.5% may be needed, but 0.1% is an excellent starting point.

The flowchart below illustrates a systematic approach to initial method development.

Caption: Systematic workflow for chiral method development.

Data Summary: Representative Starting Conditions

The table below summarizes typical starting points for the chiral separation of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine based on separations of structurally similar compounds.

Chiral Stationary Phase (CSP) Type	Mobile Phase	Basic Additive	Expected Outcome
Amylose tris(3,5-dimethylphenylcarbamate)	n-Heptane / Isopropanol (90:10, v/v)	0.1% Diethylamine	Good probability of baseline resolution.
Cellulose tris(3,5-dimethylphenylcarbamate)	n-Heptane / Ethanol (95:5, v/v)	0.1% Diethylamine	Alternative selectivity, may resolve if amylose fails.
Amylose tris(3-chloro-5-methylphenylcarbamate)	n-Heptane / Isopropanol (80:20, v/v)	0.1% Diethylamine	Electron-withdrawing groups on selector can alter selectivity.

Part 3: Troubleshooting Guide

This section provides solutions to specific problems you might encounter after initial method development.

Problem 1: Poor Resolution (Rs < 1.5)

If your peaks are symmetrical but not well separated, the issue lies with the fundamental selectivity of the system.

• Solution A: Change the Alcohol Modifier: The choice of alcohol can significantly impact selectivity. If you are using isopropanol (IPA), switch to ethanol, or vice-versa. Ethanol is more polar and can offer different hydrogen bonding interactions, altering the separation factor (alpha).

• Solution B: Reduce the Temperature: Lowering the column temperature (e.g., from 25°C to 15°C) often improves resolution. This is because the interactions between the analyte and the CSP become more defined and stable at lower temperatures, leading to a larger difference in retention between the two enantiomers.

• Solution C: Change the Primary Alkane: While less common, switching from n-heptane to n-hexane can sometimes influence selectivity.

• Solution D: Screen a Different CSP: If the above steps do not yield sufficient resolution, the chosen CSP may not be suitable. You should test a CSP with a different chiral selector (e.g., switch from an amylose-based to a cellulose-based column).

Problem 2: Enantiomer Peaks are Eluting Too Quickly or Too Slowly

The retention time of your peaks is primarily controlled by the strength of the mobile phase, which is determined by the percentage of the alcohol modifier.

• If Peaks Elute Too Quickly (Low k'): The mobile phase is too strong. Decrease the percentage of the alcohol modifier. For example, move from a 90:10 Heptane/IPA mixture to a 95:5 mixture. This will increase the interaction with the CSP and lead to longer retention times.

• If Peaks Elute Too Slowly (High k'): The mobile phase is too weak. Increase the percentage of the alcohol modifier. For example, move from a 90:10 Heptane/IPA mixture to an 80:20 mixture. This will decrease retention times. Aim for a retention factor (k') for the first eluting enantiomer between 1 and 5 for a robust method.

Problem 3: Loss of Performance in Preparative Scale-Up

When scaling up from an analytical method to a preparative one, you may observe a loss of resolution.

• Solution A: Check for Column Overload: The most common issue is mass overload. The amount of sample injected exceeds the binding capacity of the column, leading to broad, triangular peaks. You must perform a loading study to determine the maximum amount of racemate you can inject while maintaining the required separation.

• Solution B: Ensure Identical Mobile Phase Preparation: Ensure the basic additive concentration is consistent. Small variations in the additive percentage can have a significant impact on peak shape and retention on a larger scale.

• Solution C: Optimize Flow Rate for Prep Column: The optimal linear velocity may differ between analytical and preparative columns. Ensure the flow rate is correctly scaled to the dimensions of the preparative column to maintain efficiency.

The following decision tree provides a visual guide to troubleshooting common issues.

Caption: Decision tree for troubleshooting common chromatography issues.

Part 4: Detailed Experimental Protocol

Protocol: Analytical Method Development Screening

• Racemate Sample Preparation: Prepare a 1 mg/mL solution of racemic 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine in a 50:50 mixture of n-Heptane and Isopropanol.

• Mobile Phase Preparation:

  • Mobile Phase A: n-Heptane with 0.1% Diethylamine.

  • Mobile Phase B: Isopropanol with 0.1% Diethylamine.

• Column Installation: Install an amylose-based chiral column (e.g., 4.6 x 250 mm, 5 µm particle size).

• System Equilibration: Equilibrate the column with the initial mobile phase condition (e.g., 90% A, 10% B) at a flow rate of 1.0 mL/min for at least 20 column volumes.

• Injection: Inject 5 µL of the prepared sample.

• Data Acquisition: Monitor the elution profile using a UV detector, typically at 220 nm or 254 nm.

• Evaluation: Analyze the resulting chromatogram for retention, resolution, and peak shape.

• Iteration: Repeat steps 4-7 for different mobile phase compositions (e.g., 95% A / 5% B; 80% A / 20% B) and for a cellulose-based chiral column to find the optimal conditions.

This structured approach ensures a comprehensive and efficient screening process, maximizing the likelihood of achieving a successful chiral separation.

Technical Support Center: Optimizing Enantiomeric Excess (ee) for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Welcome to the Technical Support Center. 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is a highly valuable chiral building block in drug development, as the incorporation of a trifluoromethyl (CF₃) group lowers amine basicity, enhances metabolic stability, and improves lipophilicity[1]. However, achieving an enantiomeric excess (ee) of >99% for this compound presents unique steric and electronic challenges.

This guide provides field-proven troubleshooting strategies, causal explanations for common experimental failures, and self-validating protocols to ensure absolute stereocontrol during your synthesis or resolution workflows.

Workflow: ee Optimization Strategy

Workflow for optimizing enantiomeric excess of chiral trifluoroethylamines.

Section 1: Asymmetric Synthesis via Chiral Sulfinamides (Ellman’s Auxiliary)

Q: Why am I getting a low diastereomeric ratio (dr) and subsequent low ee when using the tert-butanesulfinamide auxiliary? A: The synthesis of 1-aryl-2,2,2-trifluoroethylamines relies on the1[1]. If your dr is low, the primary culprit is usually poor temperature control or the choice of organometallic reagent. The highly electron-withdrawing CF₃ group makes the imine extremely electrophilic, leading to fast, unselective background reactions if the temperature exceeds -40°C. Causality & Solution: Aryllithium reagents (e.g., 4-chlorophenyllithium) generally provide higher dr than Grignard reagents because lithium coordinates more tightly in the six-membered cyclic transition state, locking the conformation and directing facial attack[1]. Ensure your reaction is strictly maintained at -78°C during addition. Self-Validating Check: Isolate the cause of low ee by performing a ¹⁹F NMR or chiral HPLC analysis on the intermediate sulfinamide before acidic cleavage. If the dr is >95:5 but the final amine ee is <90%, the loss of chirality is occurring during the deprotection step, not the addition step.

Q: How do I prevent racemization during the cleavage of the sulfinyl group? A: Acidic methanolysis (e.g., HCl in MeOH) is the standard protocol to yield the desired hydrochloride salt[2]. However, the benzylic position is activated by the 4-chlorophenyl ring. If the acid concentration is too high or the temperature is elevated, an Sₙ1-type cleavage can occur, leading to a planar carbocation intermediate and subsequent racemization. Solution: Use strictly anhydrous 4M HCl in dioxane/MeOH and keep the temperature between 0°C and 25°C. Monitor the cleavage closely and neutralize immediately upon completion.

Section 2: Classical Diastereomeric Salt Resolution

Q: My diastereomeric salt crystallization is yielding an oil instead of crystals. How do I induce nucleation? A: "Oiling out" (liquid-liquid phase separation) occurs when supersaturation is too high, or the solvent system is incompatible with the salt's lattice energy. The 4-chloro and trifluoromethyl groups make this specific amine highly lipophilic, reducing its tendency to form stable crystalline lattices with highly polar resolving agents. Causality & Solution: Transition to the 3. Because a racemate contains equal quantities of both enantiomers, only 0.5 equivalents of a chiral acid (e.g., camphorsulfonic acid or tartaric acid) are stoichiometrically necessary to form the corresponding diastereomeric salt[3]. This minimizes mixed diastereomeric species, lowers the supersaturation of the unwanted enantiomer, and significantly improves crystallization efficiency[3].

Q: How can I systematically screen for the best resolving agent without wasting my racemic API? A: Implement a miniaturized 4 early in the workflow[4]. Self-Validating Check: Set up a matrix using 0.5 molar equivalents of various resolving agents (e.g., (+)-mandelic acid, (-)-camphorsulfonic acid, (+)-dibenzoyltartaric acid) across a gradient of solvents (EtOH, IPA, EtOAc, and aqueous mixtures)[4]. Analyze any resulting precipitates by chiral HPLC. The true efficiency of resolution is a product of both yield and ee%.

Section 3: Biocatalytic Approaches (Transaminases)

Q: The ω-transaminase reaction is stalling at 50% conversion. How do I push the equilibrium to achieve >99% ee? A: Biocatalytic asymmetric amination using transaminases (TAs) is an environmentally friendly alternative, but these reactions are strictly equilibrium-limited. For bulky substrates like 1-[3,5-bis(trifluoromethyl)phenyl]ethanamine or 1-(4-chlorophenyl)-2,2,2-trifluoroethanone, steric hindrance severely lowers the turnover rate[5]. Causality & Solution: The reaction stalls because the ketone byproduct accumulates, pushing the equilibrium backward. To drive the reaction to completion, use a 5. Couple the engineered ω-transaminase (e.g., ATA117) with an Alcohol Dehydrogenase (ADH) to continuously reduce the ketone byproduct, effectively pulling the equilibrium forward and maximizing ee[5].

Quantitative Data Summary

Table 1: Optimization Parameters for ee Enhancement of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Methodology	Typical ee (%)	Key Optimization Variables	Troubleshooting Focus
Sulfinamide Addition	90 - 98%	Temperature (-78°C), Aryl-Li vs Grignard	dr of intermediate, Sₙ1 cleavage conditions
Classical Resolution	85 - 99% (Post-recryst.)	Resolving agent, Solvent polarity, Stoichiometry	Oiling out, Half-equivalent stoichiometry
Biocatalysis (ATA)	> 99%	Enzyme variant (ATA117), pH (6.0-9.0)	Equilibrium stalling, Ketone byproduct removal

Standard Operating Procedures (SOPs)

Protocol 1: Diastereoselective 1,2-Addition (Asymmetric Synthesis)

• Preparation: Dissolve 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide (1.0 eq) in anhydrous THF under an argon atmosphere.

• Cooling: Cool the solution strictly to -78°C using a dry ice/acetone bath. Do not proceed until internal temperature is verified.

• Addition: Dropwise add 4-chlorophenyllithium (1.2 eq) over 30 minutes, maintaining the internal temperature <-70°C to prevent unselective background attack.

• Quenching: Stir for 2 hours at -78°C, then quench with saturated aqueous NH₄Cl before allowing the mixture to warm to room temperature.

• Validation: Extract with EtOAc, concentrate, and measure dr via ¹⁹F NMR. Proceed to acidic deprotection only if dr > 95:5.

Protocol 2: Half-Equivalent Chiral Resolution

• Dissolution: Dissolve racemic 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (1.0 eq) in isopropyl alcohol (IPA) at 60°C.

• Agent Addition: Add (-)-camphorsulfonic acid (0.5 eq) dissolved in a minimum amount of warm IPA.

• Cooling: Cool the mixture at a highly controlled rate of 0.5°C/min down to 20°C. Slow cooling promotes crystalline nucleation over liquid-liquid phase separation (oiling out).

• Seeding (If necessary): If oiling occurs, reheat to 60°C, add 5% v/v water to adjust solubility, and seed with pure diastereomeric salt at 45°C.

• Isolation: Filter the crystals, wash with cold IPA, and analyze the free-based amine via chiral HPLC.

References

• Truong, V. L., Ménard, M. S., & Dion, I. (2007). Asymmetric Syntheses of 1-Aryl-2,2,2-trifluoroethylamines via Diastereoselective 1,2-Addition of Arylmetals to 2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide. Organic Letters. 1

• Wikipedia Contributors. Chiral resolution. Wikipedia, The Free Encyclopedia. 3

• Onyx Scientific. Chiral Resolution Screening | Solid State. Onyx Scientific. 4

• MDPI. (2022). Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System with R-ω-Transaminase and Alcohol Dehydrogenase Functions. Catalysts.5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric syntheses of 1-aryl-2,2,2-trifluoroethylamines via diastereoselective 1,2-addition of arylmetals to 2-methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral resolution - Wikipedia [en.wikipedia.org]
• 4. onyxipca.com [onyxipca.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Formulation &amp; Solubilization of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Welcome to the Advanced Formulation Support Center. This guide is engineered for researchers and drug development professionals facing challenges with the aqueous solubilization of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine .

Due to its unique structural features, this compound exhibits severe hydrophobicity and atypical acid-base behavior. This document provides mechanistic troubleshooting, self-validating protocols, and data-driven strategies to achieve stable aqueous formulations.

Part 1: Molecular Diagnostics – The Root Cause of Insolubility

To successfully formulate this compound, we must first understand the causality behind its physical chemistry. The molecule contains a primary amine (-NH₂), which typically suggests good solubility at physiological pH via protonation. However, two critical structural features disrupt this:

• Extreme Lipophilicity: The combination of a 4-chlorophenyl ring and a trifluoromethyl (-CF₃) group creates a highly hydrophobic molecular surface.

• Depressed pKa via Inductive Effects: The strongly electron-withdrawing -CF₃ group on the alpha-carbon drastically pulls electron density away from the amine. While a standard aliphatic amine has a pKa of ~9–10, the alpha-CF₃ group lowers the pKa to approximately 4.5 to 5.0 .

The Result: At physiological pH (7.4), the compound exists almost entirely (>99%) as an un-ionized, highly lipophilic free base. Because it cannot ionize at neutral pH, it violently precipitates in standard biological buffers.

Decision tree for selecting a solubility enhancement strategy based on pH constraints.

Part 2: Troubleshooting Guide & FAQs

FAQ 1: Why does my compound precipitate instantly when I dilute my acidic stock solution into PBS (pH 7.4)?

Causality: You are observing the "pH-shift precipitation" phenomenon. In your acidic stock (e.g., 0.1 M HCl), the pH is below the compound's pKa (~4.5), meaning the amine is protonated and soluble. When diluted into PBS, the pH rapidly shifts to 7.4. The compound instantly deprotonates into its highly lipophilic free base form, exceeding its intrinsic solubility ( S0​ ) and crashing out of solution. Solution: If physiological pH is mandatory, you cannot rely on pH adjustment alone[1]. You must introduce a solubilizing agent (like a cyclodextrin or surfactant) before or during the dilution step to encapsulate the free base as it forms.

FAQ 2: Can I just synthesize the Hydrochloride (HCl) salt to permanently fix the aqueous solubility?

Causality: Salt formation is highly effective for increasing the dissolution rate of basic drugs[2]. However, the solubility of a salt is dictated by the pH of the final bulk solution ( pHmax​ ). If you dissolve the HCl salt in unbuffered water, it will dissolve well because the salt self-buffers the microenvironment to a low pH. But if you dissolve the HCl salt in a strong pH 7.4 buffer, the buffer forces the compound back into the insoluble free base form, leading to disproportionation and precipitation[2]. Solution: Use salt formation only for solid oral dosage forms (to improve gastric dissolution) or for unbuffered/acidic formulations. For neutral pH assays, complexation is required.

FAQ 3: Which cyclodextrin is best for this specific fluorinated molecule?

Causality: Cyclodextrins feature a hydrophilic exterior and a hydrophobic internal cavity, making them ideal for encapsulating lipophilic moieties[3]. For 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) are optimal. The cavity diameter of β-cyclodextrins (6.0–6.5 Å) perfectly accommodates the steric bulk of a para-chlorophenyl ring, shielding the hydrophobic surface from water and dramatically increasing apparent solubility[4].

Mechanism of host-guest inclusion complexation enhancing aqueous solubility.

Part 3: Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols include built-in validation steps to prevent false-positive solubility readings (e.g., mistaking a colloidal suspension for a true solution).

Protocol A: Phase Solubility Profiling (Higuchi-Connors Method)

Purpose: To determine the binding affinity and maximum solubility enhancement achievable with HP-β-CD.

• Preparation: Prepare a series of HP-β-CD solutions in PBS (pH 7.4) at concentrations of 0, 5, 10, 20, and 50 mM.

• Saturation: Add an excess amount of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (e.g., 10 mg) to 2 mL of each CD solution in sealed glass vials.

• Equilibration: Shake the vials at a constant 25°C for 48 hours to ensure thermodynamic equilibrium.

• Filtration (Self-Validation Step): Filter the suspensions through a 0.22 µm PTFE syringe filter. Critical: Discard the first 0.5 mL of the filtrate. Highly lipophilic drugs often adsorb to the filter membrane; discarding the initial volume saturates the membrane and prevents artificially low concentration readings.

• Quantification: Dilute the filtrate appropriately and analyze via HPLC-UV. Plot drug concentration vs. CD concentration to calculate the K1:1​ stability constant.

Protocol B: Formulation of a Co-Solvent/Surfactant Vehicle for In Vivo Dosing

Purpose: To create a kinetically stable micellar solution for intravenous or intraperitoneal injection without relying on low pH[1].

• Primary Solubilization: Dissolve the compound in 10% (v/v) Dimethyl Sulfoxide (DMSO). Ensure complete visual clarity.

• Surfactant Addition: Add 10% (v/v) Tween 80 (Polysorbate 80) to the DMSO/drug mixture. Vortex vigorously for 2 minutes. The surfactant coats the hydrophobic molecules, preparing them for aqueous dispersion.

• Aqueous Titration: Slowly add 80% (v/v) sterile Saline (0.9% NaCl) dropwise while continuously vortexing.

• Optical Validation (Self-Validation Step): Shine a laser pointer through the final formulation in a dark room. If you see a solid, scattered beam of light (Tyndall effect), you have formed a nano-suspension or emulsion, not a true solution. If the beam is invisible or very faint, you have successfully achieved a true micellar solution.

Part 4: Quantitative Data Presentation

The following table summarizes the expected efficacy of various solubility enhancement strategies based on the physicochemical properties of weakly basic, highly lipophilic amines.

Strategy	Mechanism of Action	Estimated Solubility Enhancement Factor	Best Experimental Use Case
pH Adjustment (pH 3.0)	Protonation of the primary amine below its pKa.	100x – 500x	In vitro assays tolerant to acidic conditions; gastric dissolution models.
HP-β-CD Complexation	Encapsulation of the 4-Cl-Phenyl/CF₃ groups within a hydrophobic cavity.	20x – 50x	Cell culture assays (pH 7.4); IV formulations requiring zero organic solvents.
10% DMSO / 10% Tween 80	Co-solvency combined with micellar solubilization.	50x – 100x	In vivo animal dosing (IP/IV) where high concentrations are required.
Salt Formation (Mesylate)	Lowering crystal lattice energy; self-buffering microenvironment.	10x – 50x (in unbuffered media)	Solid oral dosage form development; powder isolation.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics National Center for Biotechnology Information (NCBI) / PMC[Link]

• Salt formation to improve drug solubility Advanced Drug Delivery Reviews / PubMed[Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility Touro Scholar[Link]

• Solubility Enhancement of Poorly Soluble Drug by using different Techniques Research Journal of Pharmaceutical Dosage Forms and Technology[Link]

Sources

• 1. rjpdft.com [rjpdft.com]
• 2. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. touroscholar.touro.edu [touroscholar.touro.edu]
• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Racemization of Chiral 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Objective: This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource to mitigate the risk of racemization of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine. By understanding the underlying mechanisms and adhering to best practices, the enantiomeric integrity of this critical chiral building block can be preserved throughout experimental workflows.

PART 1: CORE DIRECTIVE - Understanding the Vulnerability of the Stereocenter

1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is a valuable chiral amine in pharmaceutical and agrochemical synthesis.[1] Its utility is critically dependent on its stereochemical purity. The single stereocenter at the carbon atom bonded to the amino group is susceptible to racemization, a process where a pure enantiomer converts into an equal mixture of both enantiomers, thereby nullifying its stereospecific properties.[2] This guide offers in-depth troubleshooting and frequently asked questions to ensure the enantiomeric excess (ee) of your material is maintained.

PART 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

Troubleshooting Guide: Diagnosing and Preventing Racemization

This section addresses common challenges that can lead to the loss of enantiomeric purity during the handling and reaction of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine.

Question 1: I've observed a significant decrease in enantiomeric excess (ee) after my reaction work-up. What are the likely causes?

Answer: A reduction in enantiomeric excess following a reaction is a frequent issue, often stemming from the work-up conditions. The primary factors contributing to this are pH, temperature, and the choice of solvent.

• pH-Induced Racemization: The chiral center is particularly vulnerable to racemization under both acidic and basic conditions.[3][4] These conditions can facilitate the formation of a transient, achiral intermediate, leading to a loss of stereochemical integrity.[2]

  • Acidic Conditions: Strong acids can protonate the amine, and if a mechanism exists for deprotonation and reprotonation at the chiral center, racemization can occur.[5]

  • Basic Conditions: Strong bases can deprotonate the amine, which is a common pathway for racemization.[6] The electron-withdrawing trifluoromethyl group increases the acidity of the proton on the chiral carbon, making it more susceptible to abstraction by a base.[7][8]

• Thermal Racemization: Elevated temperatures can provide the necessary activation energy for racemization.[5] Even prolonged exposure to moderate heat should be avoided.

• Solvent Effects: The choice of solvent can influence the rate of racemization. Protic solvents may facilitate proton transfer, which can contribute to racemization pathways.[9][10]

Troubleshooting Steps:

• Examine your work-up procedure: Carefully review each step for the use of strong acids or bases, including aqueous washes and chromatographic purification.

• Maintain a neutral pH: Whenever feasible, keep the pH of aqueous solutions between 6.5 and 7.5.[11][12] If an acidic or basic wash is necessary, use dilute solutions and minimize contact time.

• Control the temperature: Perform all work-up and purification steps at or below room temperature. For highly sensitive compounds, consider using a cooling bath (0-5 °C).

• Select appropriate solvents: Favor aprotic solvents during extractions and chromatography. If a protic solvent is required, minimize the time the compound is exposed to it.[5]

Question 2: My starting material shows a lower than expected enantiomeric excess upon receipt. What could have happened?

Answer: A diminished enantiomeric excess in the starting material is often a result of improper storage or handling.

• Improper Storage: Long-term storage at ambient temperatures can lead to gradual racemization.[5]

• Atmospheric Exposure: Exposure to atmospheric moisture and carbon dioxide can create a slightly acidic microenvironment, which can initiate racemization.

Recommended Storage Protocol:

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C	Reduces the kinetic rate of racemization.[5]
Atmosphere	Inert gas (e.g., Argon or Nitrogen)	Prevents exposure to atmospheric CO2 and moisture.[5]
Light	Amber vial or otherwise protected from light	Minimizes potential light-induced degradation.[13]

Question 3: I am planning a reaction that requires a basic catalyst. How can I minimize racemization?

Answer: The use of a basic catalyst with a chiral amine presents a significant challenge. The selection of the base and reaction conditions is paramount.

• Base Strength: Opt for the mildest base that can effectively catalyze the desired reaction. Strong bases can readily deprotonate the chiral center, leading to racemization.[14]

• Sterically Hindered Bases: The use of sterically hindered bases may disfavor the abstraction of the proton at the chiral center.

• Reaction Time and Temperature: Keep the reaction time as short as possible and maintain the lowest effective temperature.[5]

• In-situ Monitoring: If possible, monitor the enantiomeric excess of the starting material throughout the reaction to detect the onset of racemization.

Experimental Workflow: Minimizing Racemization in Base-Catalyzed Reactions

Caption: Workflow for minimizing racemization in base-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine?

A1: The most likely mechanism for racemization, particularly under basic conditions, involves the formation of a planar, achiral carbanion intermediate.[2][6] The electron-withdrawing trifluoromethyl group enhances the acidity of the benzylic proton, making it susceptible to abstraction by a base. The resulting planar carbanion can then be protonated from either face with equal probability, leading to a racemic mixture.[7][8]

Caption: Proposed mechanism for base-catalyzed racemization.

Q2: What are the best analytical techniques for determining the enantiomeric excess of this compound?

A2: The most reliable and widely used methods for determining enantiomeric excess are chiral chromatography techniques.[15]

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for separating and quantifying enantiomers.[3][16] A variety of chiral stationary phases are available, and method development is often required to achieve baseline separation.

• Chiral Gas Chromatography (GC): This is another effective method, particularly for volatile and thermally stable compounds.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using chiral solvating or derivatizing agents, it is possible to distinguish between enantiomers in an NMR spectrum and determine their ratio.[16][17]

Q3: Can I use a rotary evaporator to remove solvents?

A3: Yes, a rotary evaporator is a standard piece of equipment for solvent removal. However, to minimize the risk of thermal racemization, it is crucial to use the lowest possible water bath temperature that allows for efficient solvent removal. For common organic solvents, a water bath temperature of 30-40°C is often sufficient. Prolonged exposure to heat should be avoided.[5]

Q4: Is the compound stable in common deuterated solvents for NMR analysis?

A4: The compound is generally stable in neutral deuterated solvents like chloroform-d (CDCl₃), dichloromethane-d₂ (CD₂Cl₂), and benzene-d₆ for the duration of a typical NMR experiment.[16] However, if the NMR sample is to be stored for an extended period, it should be kept refrigerated and protected from light. Avoid using acidic or basic deuterated solvents unless specifically required for the experiment, as they can induce racemization.

PART 3: VISUALIZATION & FORMATTING

Data Presentation

Table 1: Summary of Factors Influencing Racemization and Recommended Actions

Factor	High-Risk Condition	Recommended Action
pH	Strongly acidic or basic conditions	Maintain pH as close to neutral as possible. Use dilute acids/bases and minimize contact time if necessary.[3][4]
Temperature	Elevated temperatures (> room temp)	Conduct reactions and work-ups at or below room temperature.[5]
Solvent	Protic solvents (e.g., methanol, ethanol)	Use aprotic solvents whenever possible.[5][10]
Base	Strong, non-hindered bases	Use the weakest effective base, preferably one that is sterically hindered.[14]
Storage	Ambient temperature, exposure to air/light	Store at 2-8 °C under an inert atmosphere and protected from light.[5]

References

• A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. (2022). Dalton Transactions.
• 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine. CymitQuimica.
• Characterization of racemization of chiral pesticides in organic solvents and water. (2014).
• A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess. Benchchem.
• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. (2020).
• (1S)-1-(4-CHLOROPHENYL)-2,2,2-TRIFLUOROETHYLAMINE. NextSDS.
• A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. (1999). Analytical Chemistry.
• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H - RSC Publishing. (2022). RSC Advances.
• How to prevent racemization of (S)-3-amino-1-methylazepan-2-one. Benchchem.
• Racemiz
• Chiroptical Properties and the Racemization of Pyrene and Tetrathiafulvalene-Substituted Allene: Substitution and Solvent Effects on Racemization in Tetrathiafulvalenylallene. (2014). Molecules.
• 5.8: Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts.
• Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution. (2007). Organic Process Research & Development.
• Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. PMC.
• Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution.
• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. (2023). Molecules.
• Minimizing racemization during the synthesis of chiral amino alcohols. Benchchem.
• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. Research Collection.
• Racemisation in Chemistry and Biology. The University of Manchester.
• Chirality and pH Influence the Self-Assembly of Antimicrobial Lipopeptides with Diverse Nanostructures. PMC.
• Rapid deracemization through solvent cycling: proof-of-concept using a racemizable conglomerate clopidogrel precursor. (2023).
• The Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organoc
• Racemiz
• Transition-Metal-Catalyzed Asymmetric Couplings of α-Aminoalkyl Fragments to Access Chiral Alkylamines. (2021).
• Technical Support Center: Prevention of Racemization in Chiral Amine Synthesis. Benchchem.
• General mechanism of base‐catalysed racemisation.
• 7.4 Racemization Assays. Houben-Weyl Methods of Organic Chemistry.
• 1-(4-amino-3-chlorophenyl)-2,2,2-trifluoroethylamine. ChemicalBook.
• CAS 766498-73-1 (1S)-1-(4-CHLOROPHENYL).
• Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. (2020).
• (1R)-1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride. Chemspace.
• Preventing racemization of (r)-2-Amino-2-(4-chlorophenyl)acetic acid during reaction. Benchchem.
• Influence of pH on α of selected chiral amino acids.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Chirality and pH Influence the Self-Assembly of Antimicrobial Lipopeptides with Diverse Nanostructures. (2024).
• pH Modulation of Super-Assembled Heteromembranes for Sustainable Chiral Sensing. (2024). ACS Nano.
• pH and Salt-Assisted Macroscopic Chirality Inversion of Gadolinium Coordin
• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis. Benchchem.
• Recent Advances in Chiral Analysis of Proteins and Peptides. (2021). Molecules.
• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. White Rose eTheses Online.
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023).
• Mechanisms and Prevention of Trifluoroacetylation in Solid-Phase Peptide Synthesis. (1983). Journal of the American Chemical Society.

Sources

• 1. 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine | CymitQuimica [cymitquimica.com]
• 2. Racemization — Grokipedia [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Chiroptical properties and the racemization of pyrene and tetrathiafulvalene-substituted allene: substitution and solvent effects on racemization in tetrathiafulvalenylallene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. benchchem.com [benchchem.com]
• 17. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine vs. Standard Primary Amines

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine is a privileged tactic to modulate pharmacokinetics. The α -trifluoromethyl amine motif acts as an excellent bioisostere for amides, offering improved metabolic stability, enhanced lipophilicity, and unique hydrogen-bonding dynamics. However, this physicochemical optimization incurs a steep synthetic penalty.

This guide provides an in-depth comparison of the reactivity profile of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine against a standard primary amine comparator, Benzylamine . By understanding the mechanistic causality behind their divergent behaviors, researchers can rationally design successful synthetic workflows.

Mechanistic Causality: The Fluorine Effect on Amine Reactivity

The reactivity of any primary amine is fundamentally dictated by the electron density residing on its nitrogen lone pair. In a standard primary amine like benzylamine, the methylene spacer insulates the amine from the aromatic ring, resulting in a localized, highly available lone pair. This makes benzylamine a strong nucleophile and a standard Brønsted base (pKa ~9.33) .

Conversely, 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is heavily deactivated by two distinct electronic factors:

• Strong Inductive Withdrawal ( σI​ ): The adjacent trifluoromethyl (-CF 3​ ) group exerts a massive electron-withdrawing inductive effect, pulling electron density away from the nitrogen atom.

• Aromatic Modulation: The 4-chlorophenyl group provides additional mild inductive withdrawal, further compounding the electron deficiency.

As a result, the conjugate acid of the α -trifluoromethylbenzylamine moiety exhibits a dramatically lowered pKa of approximately 1.5 . This nearly 8-order-of-magnitude drop in basicity renders the amine essentially nonbasic under physiological conditions and exceptionally poor as a nucleophile. Standard electrophilic trapping (e.g., amidation, reductive amination) will fail or proceed sluggishly without specialized activation.

Fig 1. Electronic effects dictating the nucleophilic reactivity pathways of primary amines.

Quantitative Data Comparison

To contextualize the synthetic challenge, the table below summarizes the physicochemical and experimental parameters of both amines.

Parameter	Benzylamine	1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine
Conjugate Acid pKa	~9.33	~1.5
Nucleophilicity	High (Rapid reaction at RT)	Very Low (Requires heating/activation)
Steric Hindrance	Minimal (Primary, unbranched)	High ( α -branched with bulky -CF 3​ )
Standard Amidation	EDC/HOBt or DCC, Room Temp, 2h	Acyl Chloride or HATU/HOAt, 80°C, 24h
Reductive Amination	NaCNBH 3​ , MeOH, Room Temp	Ti(OEt) 4​ (Lewis Acid), NaBH 4​ , Heat
Metabolic Stability	Low (Prone to MAO oxidation)	High (Steric shielding & blocked α -proton)

Experimental Methodologies & Workflows

Because of the severe nucleophilic deficiency of the -CF 3​ substituted amine, standard protocols must be abandoned in favor of highly driven, self-validating systems.

Protocol A: Comparative Amidation Workflow

When coupling these amines to a standard carboxylic acid, the choice of coupling reagent is dictated entirely by the amine's pKa.

Fig 2. Experimental workflow for amidation comparing standard vs. deactivated alpha-CF3 amines.

Step-by-Step Methodology for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine:

• Activation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF. Add HATU (1.5 eq) and DIPEA (3.0 eq). Stir at room temperature for 30 minutes to ensure complete formation of the highly reactive active ester. Causality: Standard EDC/HOBt active esters are not electrophilic enough to be attacked by the nonbasic CF 3​ -amine.

• Coupling: Add 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (1.2 eq) to the mixture. Elevate the temperature to 80°C and stir for 24 hours.

• Validation Checkpoint (Self-Validating System): Monitor the reaction via LC-MS. The disappearance of the carboxylic acid peak and the emergence of the product mass ( [M+H]+ ) validates the coupling. Because the unreacted CF 3​ -amine often co-elutes with the product on standard reverse-phase TLC, visualization with a ninhydrin stain (which selectively stains the primary amine but not the amide) is critical to confirm amine consumption.

• Workup: Quench with saturated aqueous NaHCO 3​ , extract with EtOAc, wash heavily with brine (to remove DMF), dry over Na 2​ SO 4​ , and purify via silica gel chromatography.

Protocol B: Imine Formation & Reductive Amination

Standard reductive amination (mixing amine, aldehyde, and NaCNBH 3​ in methanol) fails for 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine. The amine is too poor a nucleophile to spontaneously form the intermediate Schiff base.

Step-by-Step Methodology:

• Lewis Acid Catalyzed Imine Formation: In a flame-dried flask under N 2​ , combine the aldehyde (1.0 eq) and the CF 3​ -amine (1.1 eq) in anhydrous THF. Add Titanium(IV) ethoxide (Ti(OEt) 4​ , 2.0 eq). Causality: Ti(OEt) 4​ acts as both a powerful Lewis acid to activate the carbonyl carbon and a dehydrating agent to irreversibly drive the equilibrium toward the imine.

• Validation Checkpoint: Stir for 12 hours at room temperature. Remove a 0.1 mL aliquot, evaporate, and analyze via 1 H NMR in CDCl 3​ . Look for the characteristic imine proton resonance (~8.0-8.5 ppm). If absent, the Ti(OEt) 4​ mediated dehydration has failed, and adding the reducing agent will only result in premature reduction of the starting aldehyde.

• Reduction: Once imine formation is confirmed, cool the reaction to 0°C and carefully add NaBH 4​ (1.5 eq) or NaCNBH 3​ . Stir for an additional 4 hours.

• Workup: Quench carefully with water (this will precipitate white TiO 2​ salts). Filter the suspension through a pad of Celite, extract the filtrate with EtOAc, dry, and concentrate.

Note: For highly stereoselective applications, these amines are often synthesized de novo using Ellman's chiral sulfinamide chemistry rather than relying on late-stage functionalization, due to the inherent difficulties in handling them as nucleophiles .

References

• PubChem Compound Summary for CID 7504, Benzylamine. National Center for Biotechnology Information. URL:[Link]

• Diastereoselective Aryllithium Addition to an r-Trifluoromethyl Imine. Practical Synthesis of a Potent Cathepsin K Inhibitor. Journal of Organic Chemistry, American Chemical Society. URL:[Link]

• Asymmetric Syntheses of 1-Aryl-2,2,2-trifluoroethylamines via Diastereoselective 1,2-Addition of Arylmetals to 2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide. Organic Letters, American Chemical Society. URL:[Link]

Mass spectrometry fragmentation patterns of1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

High-Resolution Mass Spectrometry Comparison Guide: Fragmentation Dynamics of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine and Structural Analogs

Executive Summary & Mechanistic Principles

The accurate structural elucidation and quantification of halogenated trifluoromethylamines are critical in modern pharmaceutical and agrochemical development. 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (C8H7ClF3N, MW: 209.60 g/mol ) presents a unique analytical profile due to the competing electronic effects of its functional groups: the strongly electron-withdrawing trifluoromethyl (-CF3) group, the resonance-stabilizing aromatic ring, and the characteristic isotopic signature of the chlorine atom ( 35 Cl/ 37 Cl).

To optimize analytical workflows, it is essential to understand the causality behind its fragmentation. The behavior of this molecule under varying ionization energies dictates whether Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) or Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) is the superior technique for your specific assay.

The Causality of α -Cleavage in EI-MS

Under hard ionization (EI, 70 eV), the molecule forms a radical cation [M]∙+ at m/z 209 (and 211 for the 37 Cl isotope). The ionization predominantly occurs at the nitrogen lone pair. According to Stevenson's Rule and general [1], the radical cation rapidly undergoes α -cleavage.

The molecule faces a "choice" between two primary α -cleavages:

• Loss of the −CF3∙​ radical (69 Da): This yields a cation at m/z 140/142. This pathway is overwhelmingly favored because the resulting carbocation ( [4-Cl-C6​H4​-CH=NH2​]+ ) is highly stabilized by resonance from both the nitrogen lone pair and the adjacent aromatic ring.

• Loss of the 4-chlorophenyl radical (111/113 Da): This yields a cation at m/z 98 ( [CF3​-CH=NH2​]+ ). This pathway is highly disfavored because the strongly electronegative −CF3​ group exerts a powerful inductive pull, severely destabilizing the adjacent positive charge.

The Causality of CID in ESI-MS/MS

Under soft ionization (ESI+), the intact protonated precursor [M+H]+ is generated at m/z 210/212. When subjected to Collision-Induced Dissociation (CID), the primary fragmentation mechanism shifts from radical cleavage to even-electron neutral losses. The dominant pathway is the loss of ammonia ( −NH3​ , 17 Da), which is characteristic of primary amines, yielding a highly conjugated 4-chloro- β,β,β -trifluorostyrene-type carbocation at m/z 193/195. Subsequent higher-energy collisions induce complex 1 [2] (e.g., HF).

EI-MS α-cleavage pathways of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine.

Objective Performance Comparison: Structural Alternatives

To truly evaluate the analytical performance and fragmentation stability of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, we must benchmark it against its non-halogenated and non-fluorinated structural analogs:

• Alternative A: 1-Phenyl-2,2,2-trifluoroethylamine (Lacks the chloro group) [3].

• Alternative B: 1-(4-Chlorophenyl)ethylamine (Lacks the trifluoromethyl group).

Table 1: GC-EI-MS Principal Ion Comparison (70 eV)

Note the profound shift in the Base Peak when the CF3​ group is replaced by a CH3​ group.

Compound	Molecular Weight	Molecular Ion [M]∙+	Base Peak (m/z)	Primary Neutral Loss	Isotope Ratio ( 35 Cl: 37 Cl)
1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine	209.60	209 / 211 (Weak)	140 / 142	−CF3∙​ (69 Da)	3:1
1-Phenyl-2,2,2-trifluoroethylamine	175.15	175 (Weak)	106	−CF3∙​ (69 Da)	N/A
1-(4-Chlorophenyl)ethylamine	155.62	155 / 157 (Moderate)	140 / 142	−CH3∙​ (15 Da)	3:1

Table 2: LC-ESI-MS/MS MRM Transition Comparison (Positive Mode)

For quantitative bioanalysis, LC-MS/MS provides superior sensitivity. The transitions below represent the optimized Multiple Reaction Monitoring (MRM) parameters.

Compound	Precursor Ion [M+H]+	Quantifier Transition (m/z)	Qualifier Transition (m/z)	Dominant CID Mechanism
1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine	210 / 212	210 → 193	210 → 125	Loss of NH3​ (-17 Da)
1-Phenyl-2,2,2-trifluoroethylamine	176	176 → 159	176 → 91	Loss of NH3​ (-17 Da)
1-(4-Chlorophenyl)ethylamine	156 / 158	156 → 139	156 → 121	Loss of NH3​ (-17 Da)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The presence of the 3:1 isotopic ratio in the GC-MS base peak, or the specific −17 Da neutral loss in LC-MS/MS, serves as an internal system suitability check.

Protocol A: GC-EI-MS Structural Elucidation Workflow

Purpose: Ideal for qualitative identification, impurity profiling, and confirming the presence of the CF3​ and Cl moieties via hard fragmentation.

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade ethyl acetate. Causality: Ethyl acetate is chosen over methanol to prevent potential Schiff base formation or solvent-induced degradation of the primary amine in the hot GC inlet.

• Chromatographic Separation:

  • Column: HP-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Mass Spectrometry Parameters:

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Scan Range: m/z 50 to 300.

• Validation Check: Confirm the presence of m/z 140 and 142 at exactly a 3:1 ratio. The molecular ion (209/211) will be exceptionally weak (<5% relative abundance) due to the rapid α -cleavage driven by the CF3​ group.

Protocol B: LC-ESI-MS/MS Trace Quantitation Workflow

Purpose: Ideal for high-sensitivity pharmacokinetic (PK) or trace-level environmental quantification.

• Sample Preparation: Dilute the sample in 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid ensures complete protonation of the primary amine, maximizing the [M+H]+ yield in the ESI source.

• Chromatographic Separation:

  • Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 50 × 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3 minutes.

• Mass Spectrometry Parameters (QqQ):

  • Capillary Voltage: +3.0 kV (Positive Ion Mode).

  • Desolvation Temperature: 400°C.

  • Collision Energy (CE): 15 eV for the 210 → 193 transition; 25 eV for the 210 → 125 transition.

• Validation Check: The quantifier/qualifier ratio must remain constant (± 15%) across all calibration standards to verify absence of isobaric interference.

Comparative analytical workflow for halogenated trifluoromethylamines.

Conclusion and Instrument Selection

When analyzing 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, the choice of instrument dictates the data acquired. The extreme electronegativity of the CF3​ group makes the molecular ion nearly invisible in GC-EI-MS, forcing reliance on the resonance-stabilized [M−CF3​]+ base peak for identification. Conversely, LC-ESI-MS/MS preserves the intact molecule as [M+H]+ , allowing for highly specific and sensitive trace quantitation via the loss of ammonia. Researchers should select GC-MS for initial structural verification and impurity profiling, while reserving LC-MS/MS for high-throughput quantitative assays.

References

• Organic Chemistry III - Amines and Heterocycles (Fragmentation Principles). LibreTexts. Available at:[Link]

• Study of the Gas-Phase Intramolecular Aryltrifluoromethylation of Phenyl(Trifluoromethyl)Iodonium by ESI-MS/MS. Journal of the American Society for Mass Spectrometry (via ResearchGate).
• Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[1,3]-Proton Shift Reaction. The Journal of Organic Chemistry - ACS Publications.

Sources

• 1. researchgate.net [researchgate.net]

Bioisosteric replacement using 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

Bioisosteric Replacement: A Comparative Guide on 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine in Lead Optimization

As drug discovery programs advance, optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds often requires the strategic modification of problematic functional groups. Amides and standard alkylamines frequently present liabilities, including susceptibility to enzymatic hydrolysis, poor membrane permeability due to high ionization, and rapid oxidative metabolism.

In this guide, we objectively analyze the application of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine as a highly effective α -trifluoromethyl amine bioisostere. By comparing its physicochemical behavior against its non-fluorinated counterpart and standard amide motifs, we provide a field-proven framework for integrating this fluorinated scaffold into your lead optimization workflows.

The Causality of Fluorine Bioisosterism: Mechanistic Insights

The substitution of a methyl group with a trifluoromethyl ( −CF3​ ) group adjacent to an amine fundamentally alters the molecule's stereoelectronic landscape. This is not merely a structural swap; it is a targeted modulation of physicochemical properties driven by the following mechanisms:

• Basicity Attenuation (pKa Shift): The strong electron-withdrawing inductive effect ( −I ) of the three fluorine atoms drastically pulls electron density away from the nitrogen lone pair. This lowers the pKa of the conjugate acid from ~9.5 (in standard alkylamines) to approximately 5.5–6.5. Consequently, the amine remains largely un-ionized at physiological pH (7.4), enhancing passive lipid bilayer permeability [1].

• Amide Mimicry & 3D Architecture: While a standard amide is planar ( sp2 hybridized), the trifluoroethylamine motif is tetrahedral ( sp3 hybridized). This 3D architecture perfectly mimics the tetrahedral transition state of peptide bond hydrolysis. When replacing an amide, the −CF3​ amine acts as a potent, non-hydrolyzable transition-state mimic, which has been successfully leveraged in the development of protease inhibitors like Odanacatib [2].

• Metabolic Shielding: Standard amides are rapidly cleaved by amidases, and standard alkylamines are prone to α -carbon oxidation by Cytochrome P450s (CYPs) or Monoamine Oxidases (MAOs). The bulky, highly electronegative −CF3​ group sterically and electronically blocks α -oxidation and is completely immune to proteolytic cleavage, drastically extending the compound's biological half-life [3].

Quantitative Physicochemical Comparison

To objectively evaluate the performance of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, we must benchmark it against its non-fluorinated analog (1-(4-Chlorophenyl)ethylamine) and a reference amide (4-Chlorobenzamide).

Property	1-(4-Chlorophenyl)ethylamine (Alkylamine)	1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine ( −CF3​ Amine)	4-Chlorobenzamide (Amide)
Structural Geometry	Tetrahedral	Tetrahedral (3D)	Planar (2D)
Estimated pKa	~ 9.5	~ 5.8	Non-basic
Ionization at pH 7.4	> 99% Protonated	< 5% Protonated	Neutral
Lipophilicity (LogD at pH 7.4)	~ 1.2	~ 3.1	~ 1.8
Hydrogen Bond Donor	Yes (Strong)	Yes (Moderate)	Yes (Strong)
Hydrogen Bond Acceptor	Yes (Moderate)	Poor	Yes (Strong)
Primary Metabolic Liability	CYP450 / MAO Oxidation	Highly Stable	Amidase Cleavage

Self-Validating Experimental Protocols

To confidently integrate 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine into a structure-activity relationship (SAR) campaign, the following self-validating methodologies must be employed to verify pKa shifts and metabolic stability.

Protocol A: High-Throughput Potentiometric pKa Determination (Cosolvent Method)

Causality: Because the unprotonated trifluoroethylamine is highly lipophilic, it will precipitate in pure water, leading to inaccurate inflection points. A cosolvent system ensures solubility, while potentiometric titration is used because the compound lacks a strong chromophore shift upon protonation.

• Solution Preparation: Dissolve 2 mg of the test compound in 10 mL of a Methanol/Water cosolvent system (starting at 60% MeOH to ensure complete dissolution of the neutral species).

• Titration Setup: Immerse a calibrated glass pH electrode into the solution at 25°C under a continuous nitrogen sparge to prevent atmospheric CO2​ from forming carbonic acid, which skews basicity readings.

• Acid-Base Titration: Automatically titrate the solution using standardized 0.1 M HCl down to pH 2.0, followed by a back-titration with 0.1 M NaOH up to pH 11.0.

• Data Extrapolation: Record the apparent pKa (psKa) across multiple cosolvent ratios (e.g., 60%, 50%, 40% MeOH). Use the Yasuda-Shedlovsky extrapolation method (plotting psKa + log[ H2​O ] vs. 1/dielectric constant) to calculate the true aqueous pKa.

• System Validation: Prior to the run, titrate a reference standard with a known pKa (e.g., Labetalol) under identical cosolvent conditions. If the extrapolated pKa of the standard deviates by >0.1 units from literature values, recalibrate the electrode and prepare fresh titrants.

Protocol B: In Vitro Metabolic Stability (Human Liver Microsomes)

Causality: Human Liver Microsomes (HLMs) are utilized to specifically assess Phase I CYP450-mediated oxidation. The addition of NADPH is strictly required as the electron-donating cofactor for CYP enzymes. Rapid quenching with cold acetonitrile instantly denatures the proteins, locking in precise kinetic timepoints.

• Incubation Mixture: Combine 1 µM of the test compound with 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Pre-incubation: Equilibrate the mixture in a shaking water bath at 37°C for 5 minutes.

• Reaction Initiation: Add NADPH to a final concentration of 1 mM to initiate metabolism.

• Time-Course Sampling: Aliquot 50 µL of the reaction mixture at 0, 15, 30, 45, and 60 minutes. Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate t1/2​ and intrinsic clearance ( CLint​ ).

• System Validation: Run a parallel incubation with Verapamil (a known high-clearance compound) as a positive control, and a parallel sample of the test compound without NADPH (negative control). The assay is only valid if Verapamil degrades rapidly and the negative control shows zero degradation, proving that clearance is strictly CYP-mediated.

Mechanistic Visualizations

Workflow for validating CF3-amine bioisosteres in lead optimization.

Metabolic degradation pathway comparison between standard amides and CF3-amine bioisosteres.

References

• Source: drughunter.
• Source: nih.gov (PMC)
• Source: researchgate.
• Source: nih.gov (PubMed)

Benchmarking Catalytic Efficiency: A Comparative Guide to 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine in Asymmetric Michael Additions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the development of efficient and highly selective catalysts is paramount for the construction of complex chiral molecules. Chiral amines, in particular, have emerged as a versatile class of organocatalysts, capable of mediating a wide array of asymmetric transformations with high stereocontrol. This guide introduces 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine as a promising, yet underexplored, candidate for asymmetric catalysis. Due to the electron-withdrawing nature of the trifluoromethyl and 4-chlorophenyl groups, this primary amine is expected to exhibit unique reactivity and selectivity profiles.

This document provides a framework for benchmarking the catalytic efficiency of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine against established, high-performance chiral amine organocatalysts. The asymmetric Michael addition of ketones to nitroalkenes has been selected as the benchmark reaction, owing to its significance in carbon-carbon bond formation and the availability of extensive comparative data.

The Asymmetric Michael Addition: A Cornerstone of C-C Bond Formation

The Michael addition, or conjugate addition, is a fundamental reaction in organic synthesis, enabling the formation of carbon-carbon bonds through the addition of a nucleophile to an α,β-unsaturated carbonyl compound. The asymmetric variant of this reaction, facilitated by chiral catalysts, provides a direct route to enantiomerically enriched products, which are crucial building blocks for pharmaceuticals and other biologically active compounds.

Chiral primary and secondary amines are known to catalyze the Michael addition through an enamine-mediated pathway. The amine catalyst first condenses with a ketone or aldehyde donor to form a nucleophilic enamine intermediate. This intermediate then adds to the Michael acceptor (e.g., a nitroalkene) in a stereocontrolled manner, dictated by the chiral environment of the catalyst. Subsequent hydrolysis regenerates the catalyst and releases the chiral product.

Benchmarking 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine: A Proposed Comparative Study

To objectively assess the catalytic potential of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine, a direct comparison with well-established organocatalysts is essential. For this purpose, we have selected two renowned catalysts known for their high efficiency in the asymmetric Michael addition: the bifunctional primary amine-thiourea catalyst derived from a saccharide and the Jørgensen-Hayashi catalyst, a diarylprolinol silyl ether.

The following table summarizes the reported performance of these benchmark catalysts in the asymmetric Michael addition of ketones to various nitroolefins. This data will serve as a baseline for evaluating the performance of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine under identical or similar reaction conditions.

Catalyst	Michael Donor	Michael Acceptor	Solvent	Time (h)	Yield (%)	d.r. (syn:anti)	e.e. (%)	Reference
Saccharide-based Primary Amine-Thiourea	Acetophenone	β-nitrostyrene	Toluene	72	99	-	97	[1]
Saccharide-based Primary Amine-Thiourea	Acetophenone	(E)-1-nitro-3-phenylprop-1-ene	Toluene	96	65	-	94	[1]
Jørgensen-Hayashi Catalyst	Propanal	β-nitrostyrene	Toluene	2	>99	93:7	99	[2]
Jørgensen-Hayashi Catalyst	Cyclohexanone	β-nitrostyrene	Toluene	20	90	95:5	>99	[2]
Proposed: 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine	Acetophenone	β-nitrostyrene	Toluene	TBD	TBD	TBD	TBD	-

TBD: To be determined through experimental investigation.

Experimental Protocol: Asymmetric Michael Addition of Acetophenone to β-Nitrostyrene

This section provides a detailed, step-by-step methodology for conducting the benchmark asymmetric Michael addition reaction. Adherence to this standardized protocol is crucial for obtaining reliable and comparable data.

Materials:

• 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine (or benchmark catalyst)

• Acetophenone (freshly distilled)

• β-Nitrostyrene

• Toluene (anhydrous)

• Benzoic acid (co-catalyst, optional but recommended)

• Deuterated chloroform (CDCl₃) for NMR analysis

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Equipment:

• Schlenk tube or oven-dried vial with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Stirring plate

• TLC plates and UV lamp

• Rotary evaporator

• NMR spectrometer

• HPLC with a chiral stationary phase

Procedure:

• Catalyst Preparation:

  • For the proposed catalyst, ensure 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine is of high purity.

  • For benchmark catalysts, synthesize or procure from a reliable commercial source.

• Reaction Setup:

  • To a dry Schlenk tube under an inert atmosphere, add the chiral amine catalyst (e.g., 10 mol%).

  • If using a co-catalyst, add benzoic acid (e.g., 5 mol%).

  • Add anhydrous toluene (e.g., 1.0 mL).

  • Add acetophenone (e.g., 0.5 mmol).

  • Stir the mixture for 5 minutes at room temperature.

  • Add β-nitrostyrene (e.g., 0.25 mmol).

• Reaction Monitoring:

  • Stir the reaction mixture at the desired temperature (e.g., room temperature).

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (β-nitrostyrene) is consumed.

• Work-up and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Analysis:

  • Determine the yield of the purified product.

  • Characterize the product by ¹H and ¹³C NMR spectroscopy.

  • Determine the diastereomeric ratio (d.r.) from the ¹H NMR spectrum of the crude reaction mixture.

  • Determine the enantiomeric excess (e.e.) by High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase.

Mechanistic Insight and Experimental Rationale

The catalytic cycle of the primary amine-catalyzed Michael addition proceeds through the formation of an enamine intermediate. The primary amine catalyst reacts with the ketone to form an iminium ion, which then deprotonates to yield the nucleophilic enamine. This enamine attacks the nitroalkene in a stereoselective manner. The resulting iminium ion is then hydrolyzed to release the product and regenerate the catalyst.

The choice of a non-polar solvent like toluene is common in these reactions as it can favor the formation of the key intermediates. The addition of a Brønsted acid co-catalyst, such as benzoic acid, can accelerate the reaction by facilitating both enamine formation and the final hydrolysis step.[2]

Visualizing the Process

To better understand the workflow and the underlying catalytic mechanism, the following diagrams are provided.

Caption: General experimental workflow for benchmarking chiral amine catalysts in the asymmetric Michael addition.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ethz.ch [ethz.ch]

Safety & Regulatory Compliance

[1-(4-Chlorophenyl)-2,2,2-trifluoroethyl](methyl)amine proper disposal procedures

Guide to the Safe Disposal of 1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of amine. As a halogenated and trifluoromethylated aromatic amine, this compound requires meticulous handling and adherence to specific disposal protocols to ensure personnel safety, environmental protection, and regulatory compliance. This guide is intended for researchers, chemists, and laboratory managers in drug development and chemical synthesis environments.

Executive Summary: Critical Safety and Disposal Mandates

The disposal of amine is governed by its chemical properties: it is a halogenated organic compound and, due to its structure as a substituted phenethylamine, may be treated as a controlled substance analogue . Therefore, disposal must adhere to both Environmental Protection Agency (EPA) and Drug Enforcement Administration (DEA) regulations.

Key Directives:

• Do Not Drain Dispose: Under no circumstances should this chemical or its containers be disposed of via the sewer system or in regular solid waste[1][2].

• Segregate as Halogenated Waste: This compound must be collected in a designated waste stream for halogenated organic compounds[3][4]. This is critical because the incineration of halogenated materials requires specialized facilities equipped with scrubbers to neutralize corrosive acid gases (e.g., HCl, HF) produced during combustion.

• Assume "Analogue" Status: Given its chemical class, it is prudent to manage this compound under the DEA's "non-retrievable" standard for controlled substance disposal, which requires that it be rendered permanently unusable[5][6][7].

• Engage Professionals: Final disposal must be conducted through a licensed hazardous waste management company[8][9]. These companies are equipped to handle and document the destruction of complex chemical and potentially regulated waste.

Hazard Profile Summary

The following table summarizes the known hazards associated with this class of compounds, based on available Safety Data Sheets (SDS) for structurally similar chemicals.

Hazard Type	Description	Primary Precaution	Source
Corrosivity	Causes severe skin burns and serious eye damage.	Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical splash goggles/face shield.	[10]
Toxicity	May be harmful or toxic if swallowed, inhaled, or in contact with skin.	Handle exclusively within a certified chemical fume hood to avoid inhalation of vapors or aerosols.	[11][12][13]
Reactivity	As an amine, it can react with acids and oxidizing agents.	Segregate from incompatible materials during storage and waste accumulation.	[4]
Environmental	Halogenated organic compounds can be persistent and toxic to aquatic life.	Prevent any release into the environment. All waste and spill materials must be contained.	[2][13]

Step-by-Step Disposal Protocol: From Bench to Final Disposition

This protocol is divided into three phases, ensuring safety and compliance at every stage of the waste lifecycle.

Phase 1: At the Point of Generation (The Laboratory Bench)

This phase covers the immediate handling of waste as it is produced.

• Personal Protective Equipment (PPE): Before handling the chemical or its waste, ensure appropriate PPE is worn. This includes:

  • Double-layered nitrile or Viton gloves.

  • Chemical splash goggles and a face shield.

  • A fully-buttoned, flame-resistant lab coat.

• Select a Dedicated Waste Container:

  • Obtain a clean, dry, and chemically compatible container designated for "Halogenated Organic Waste." Polyethylene or glass containers are typically suitable[2][4].

  • The container must have a tightly sealing cap to prevent the escape of vapors[14]. Funnels should not be left in the container opening.

• Waste Collection:

  • Carefully transfer waste solutions containing the compound into the designated container.

  • For solid waste (e.g., contaminated filter paper, weighing boats), place it in a separate, clearly labeled bag or container for halogenated solid waste.

  • Rinse any emptied "acute" containers (e.g., the original product bottle) three times with a suitable solvent (like acetone or methanol). This rinsate is also hazardous and must be collected in the halogenated liquid waste container[14].

Phase 2: Waste Accumulation and Storage

Properly managing the waste container in the laboratory is critical for safety and regulatory compliance.

• Labeling: As soon as the first drop of waste is added, the container must be labeled. The label must include[15][16]:

  • The words "Hazardous Waste."

  • The full chemical name: "amine" and any other components in the waste stream with their approximate percentages.

  • The specific hazard characteristics (e.g., "Corrosive," "Toxic").

  • The accumulation start date (the date the first waste was added).

• Storage in a Satellite Accumulation Area (SAA):

  • The waste container must be stored in a designated SAA, which is at or near the point of generation and under the control of laboratory personnel[14].

  • The SAA must be in a secondary containment tray to capture any potential leaks.

  • Store the container away from incompatible materials, particularly acids and oxidizers[4].

  • The container must remain closed at all times except when waste is being added[14].

Phase 3: Final Disposal Pathway

This phase outlines the process for the ultimate destruction of the waste.

• Arranging for Pickup:

  • Once the waste container is nearly full (e.g., ¾ full) or has been accumulating for a set period (e.g., 150 days, check institutional policy), arrange for its removal by your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste contractor[8][14].

• Ensuring "Non-Retrievable" Destruction:

  • Communicate clearly with your EHS office or waste vendor that the material may be considered a controlled substance analogue. This ensures they select a disposal method that meets the DEA's "non-retrievable" standard[5].

  • The most common and effective method for this type of compound is high-temperature incineration at a permitted hazardous waste facility[16][17]. This process permanently destroys the chemical structure, rendering it unusable and non-retrievable.

• Documentation:

  • Maintain meticulous records of waste generation and disposal, as required by the EPA's Resource Conservation and Recovery Act (RCRA)[1]. Your EHS office will typically manage the manifest system that tracks the waste from "cradle-to-grave."

  • If managed as a controlled substance analogue, additional internal logs may be required to document the date, time, volume, and personnel involved in the transfer of waste[6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of amine.

Caption: Disposal decision workflow for halogenated research chemicals.

Decontamination and Spill Response

Accidental spills must be managed promptly and safely.

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area. Eliminate all sources of ignition[18].

• Protect Yourself: Don the appropriate PPE as described in Phase 1, including respiratory protection if vapors are significant.

• Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like paper towels as the primary absorbent.

• Neutralize (if applicable and safe): For small spills, cautious neutralization of the amine may be possible with a weak acid, but this should only be attempted by trained personnel. Generally, it is safer to absorb the material directly.

• Collect and Dispose: Sweep or scoop the absorbed material into a designated hazardous waste container. Label the container clearly as "Spill Debris" with the chemical name[9].

• Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.

• Report: Report the spill to your institution's EHS office, regardless of size.

References

• Disposal Q&A. DEA Diversion Control Division. [Link]

• How To Safely Dispose of Controlled Substances. Daniels Health. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Hazardous Waste Disposal Guide. Research Safety - Northwestern University. [Link]

• Waste Chemicals. NUS Chemistry. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

• amine hydrochloride. NextSDS. [Link]

• Disposal of Controlled Substances. Federal Register. [Link]

• Summary of DEA Final Rule on Disposal of Controlled Substances. California Pharmacists Association. [Link]

• DEA Rule on the Disposal of Controlled Substances. ASHP. [Link]

• HAZARDOUS CHEMICAL WASTE MANAGEMENT REFERENCE GUIDE FOR LABORATORIES. ResearchGate. [Link]

• Chemical Waste Disposal Guidelines: Rules You Must Follow! GreenTec Energy. [Link]

• Halogenated Solvents. Washington State University Environmental Health & Safety. [Link]

• Hazardous Waste Segregation. University of Wisconsin-Madison. [Link]

• Chemical Waste Disposal Guidelines. Emory University. [Link]

• EPA HAZARDOUS WASTE CODES. US Environmental Protection Agency. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. MCF Environmental Services. [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate. [Link]

Sources

• 1. danielshealth.com [danielshealth.com]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. bucknell.edu [bucknell.edu]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. Diversion Control Division | Disposal Q&A [deadiversion.usdoj.gov]
• 6. danielshealth.com [danielshealth.com]
• 7. Federal Register :: Disposal of Controlled Substances [federalregister.gov]
• 8. Waste Chemicals - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 9. static.fishersci.eu [static.fishersci.eu]
• 10. echemi.com [echemi.com]
• 11. nextsds.com [nextsds.com]
• 12. combi-blocks.com [combi-blocks.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 15. researchgate.net [researchgate.net]
• 16. gte.sg [gte.sg]
• 17. researchgate.net [researchgate.net]
• 18. fpc.com.tw [fpc.com.tw]

Personal protective equipment for handling [1-(4-Chlorophenyl)-2,2,2-trifluoroethyl](methyl)amine

As a Senior Application Scientist, I recognize that amine is a highly valuable building block in pharmaceutical synthesis, particularly for introducing lipophilic, metabolically stable pharmacophores into drug candidates. However, its unique structural motifs—a secondary amine flanked by a trifluoromethyl group and a chlorophenyl ring—impart specific toxicological and physicochemical hazards.

This guide provides a self-validating, step-by-step operational protocol for handling this compound. The procedures herein are designed to ensure rigorous compliance with the[1] and the authoritative guidelines set forth in the National Research Council's [2].

Physicochemical Profiling & Hazard Assessment

Understanding the causality behind a chemical's hazard profile is the foundation of laboratory safety. Do not simply memorize the hazards; understand why the molecule behaves the way it does.

• The Amine Motif: Secondary amines are basic and highly nucleophilic. Upon contact with moisture on the skin or mucous membranes, they undergo an exothermic protonation reaction, leading to localized tissue irritation, cellular disruption, and potential chemical burns[3].

• The Halogenated Moieties (CF₃ and Cl-Phenyl): Halogenation significantly increases the lipophilicity (LogP) of the molecule. This high lipid solubility enhances the compound's ability to penetrate the stratum corneum (the outermost dermal layer), drastically increasing the risk of systemic acute toxicity upon skin contact. Furthermore, under extreme thermal stress (e.g., fire), fluorinated and chlorinated compounds can decompose to release highly toxic hydrogen fluoride (HF) and hydrogen chloride (HCl) gases[4].

Table 1: Quantitative Hazard Summary & Mechanistic Causality

Hazard Class	GHS Code	Mechanistic Cause
Acute Toxicity (Oral/Dermal/Inhalation)	H302, H312, H332	High lipophilicity enables rapid systemic absorption; amine basicity causes cellular disruption.
Skin/Eye Irritation	H315, H319	Exothermic neutralization reaction with physiological moisture causes localized pH elevation and thermal damage.
STOT (Single Exposure)	H336	Volatility of the free base allows inhalation; lipophilicity enables crossing of the blood-brain barrier, causing CNS depression.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex or thin nitrile gloves for prolonged handling of halogenated amines. The lipophilic nature of the trifluoroethyl and chlorophenyl groups facilitates rapid permeation through standard elastomer matrices[5].

• Hand Protection: Use medium-to-heavyweight Butyl rubber or Laminated PE/EVAL (polyethylene/ethylene-vinyl alcohol) gloves[5]. If high-dexterity disposable nitrile gloves must be used for micro-scale gravimetric weighing, they must be double-gloved and changed immediately upon any suspected contamination (splash or vapor permeation).

• Eye/Face Protection: ANSI Z87.1-certified chemical splash goggles are mandatory[5]. If handling volumes >50 mL or performing acid-base extractions, a full face shield must be worn over the goggles to protect against exothermic splashing.

• Body Protection: A flame-resistant, knee-length laboratory coat (fully buttoned) and closed-toe, non-porous shoes.

• Respiratory Protection: All operations must be conducted inside a certified chemical fume hood. If a fume hood is unavailable or inoperable, a NIOSH-approved half-face respirator with organic vapor/acid gas (OV/AG) cartridges is required, governed by a site-specific respiratory protection program[6].

Operational Workflow & Handling Procedures

To ensure a self-validating system, every step in the handling process must contain a built-in check that confirms the safety and integrity of the operation.

Step-by-Step Methodology for Reaction Setup

• Pre-Operation Purge & Verification: Turn on the fume hood and verify the face velocity is between 80–120 feet per minute (fpm). Validation: Check the digital airflow monitor or use a tissue strip to visually confirm inward draft. Clear the workspace of incompatible materials, specifically strong acids, oxidizers, and isocyanates[3].

• Gravimetric/Volumetric Transfer: For the free base (often a liquid or low-melting solid), use a positive-displacement pipette or a glass gas-tight syringe. This prevents the reagent from dripping out of the tip due to vapor pressure differentials. For the hydrochloride salt (solid), use an anti-static weighing spatula to prevent aerosolization.

• Thermal Sink Dilution: Dissolve or dilute the amine in an inert, non-reactive solvent (e.g., dichloromethane or THF) before introducing it to any electrophiles or acidic reagents. The solvent acts as a thermal sink to absorb the heat of reaction.

• Controlled Addition: When reacting the amine with acids (e.g., forming a salt) or electrophiles (e.g., alkylation), perform the addition dropwise at 0°C (ice bath). Validation: Monitor the internal temperature of the reaction flask; if it rises above 10°C, pause the addition. The neutralization of the secondary amine is highly exothermic[3].

• Chemical Decontamination: Rinse all glassware that contacted the amine with a dilute acidic solution (e.g., 1M HCl). Causality: This protonates the residual amine, converting it into a water-soluble, non-volatile hydrochloride salt, effectively neutralizing the inhalation hazard before the glassware is removed from the hood.

Workflow for the safe handling, dispensing, and disposal of halogenated amines.

Emergency Response Protocols

• Dermal Exposure: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water under a safety shower for at least 15 minutes[7]. Critical Causality: Do not attempt to neutralize the amine on the skin with weak acids. The resulting exothermic acid-base reaction will generate heat directly on the epidermis, exacerbating tissue damage.

• Ocular Exposure: Transport the victim to an eyewash station immediately. Flush eyes for a minimum of 15 minutes, holding the eyelids open to ensure irrigation behind the eye[7]. Seek immediate ophthalmological evaluation.

• Spill Cleanup: Do not use combustible materials (like paper towels) for large spills. Cover the spill with an inert, absorbent material (e.g., vermiculite or dry sand). For small spills inside the fume hood, carefully neutralize the area with a solid, weak acid (like citric acid powder) to protonate the amine and eliminate its volatility before sweeping up the solid for disposal.

Waste Disposal & Environmental Compliance

Becauseamine contains both chlorine and fluorine atoms, it must be strictly segregated into the Halogenated Organic Waste stream.

• Incompatibilities in Waste: Never mix halogenated amine waste with concentrated acids (risk of violent exothermic boiling) or strong oxidizers/nitric acid (risk of explosive oxidation and toxic gas release)[3].

• Labeling: Ensure the waste container is explicitly labeled: "Halogenated Organic Waste - Contains Amines and Fluorinated Compounds." This alerts environmental health and safety (EHS) disposal technicians to the potential for HF generation during high-temperature incineration, ensuring it is routed to a properly scrubbed disposal facility[4].

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies of Sciences, Engineering, and Medicine. URL:[Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). United States Department of Labor. URL:[Link]

• University of Nevada, Reno. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. Environmental Health & Safety. URL:[Link]

Sources

• 1. Laboratories - Overview | Occupational Safety and Health Administration [osha.gov]
• 2. chemistry.unm.edu [chemistry.unm.edu]
• 3. Page loading... [wap.guidechem.com]
• 4. Laboratory Safety and Chemical Hygiene Plan: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 6. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 7. cce.caltech.edu [cce.caltech.edu]